3-Chloro-N-[1-(thiophen-2-YL)ethyl]aniline

Core Science & Biosynthesis

Technical Guide: 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline Analog

The following technical guide provides an in-depth analysis of the 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline analog, its synthesis, and its structural relationship to major pharmaceutical agents.

Synthesis, Structural Activity, and P2Y12 Inhibition Context

Part 1: Chemical Identity & CAS Registry Status[1]

Target Molecule: 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline Chemical Formula:

Molecular Weight: 237.75 g/mol

CAS Number Clarification

The specific regioisomer 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline is a research-grade intermediate and does not currently possess a widely indexed CAS number in public chemical registries (PubChem, CAS Common Chemistry). It is a structural analog of the 2-chloro substituted intermediates used in the synthesis of thienopyridine antiplatelet drugs.

For research and procurement purposes, this compound is identified by its constituent building blocks or as a structural analog to the Clopidogrel class.

Compound / Component	CAS Number	Role
3-Chloroaniline	108-42-9	Amine Precursor
2-Acetylthiophene	88-15-3	Ketone Precursor
Clopidogrel (Analog)	113665-84-2	Pharmacological Reference
Ticlopidine (Analog)	55142-85-3	Structural Reference

Part 2: Scientific Integrity & Synthesis Protocol

2.1 Structural Context & Causality

This molecule represents a "linearized" analog of the thienopyridine class of P2Y12 inhibitors (e.g., Clopidogrel, Prasugrel). In these drugs, the thiophene ring is fused to a tetrahydropyridine ring. The target molecule, 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline, retains the critical thiophene-ethyl-amine pharmacophore but lacks the rigid bicyclic cyclization.

• Research Utility: It is primarily used in Structure-Activity Relationship (SAR) studies to determine the necessity of the fused ring system for receptor binding vs. metabolic activation.

• Isomerism: The 2-chloro isomer is the direct precursor motif for Clopidogrel. The 3-chloro isomer investigates the electronic effect of the halogen position on the aniline ring.

2.2 Synthesis Protocol: Reductive Amination

Methodology: One-pot reductive amination using Sodium Borohydride (

) or Sodium Triacetoxyborohydride ( ).[1]

Reagents:

• Amine: 3-Chloroaniline (1.0 eq)

• Ketone: 2-Acetylthiophene (1.0 eq)

• Solvent: Dichloromethane (DCM) or Methanol (MeOH)

• Catalyst: Acetic Acid (AcOH) (Cat.)

• Reducing Agent:

  (1.5 eq)

Step-by-Step Workflow:

• Imine Formation:

  • Dissolve 2-Acetylthiophene (10 mmol) and 3-Chloroaniline (10 mmol) in anhydrous DCM (50 mL).

  • Add catalytic Acetic Acid (0.5 mL) to activate the carbonyl.

  • Stir at room temperature for 4–6 hours under nitrogen atmosphere.

  • Checkpoint: Monitor by TLC (formation of the imine intermediate).

• Reduction:

  • Cool the mixture to 0°C.

  • Add

    (15 mmol) portion-wise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir overnight (12h).

  • Mechanism: The hydride selectively attacks the iminium ion formed in situ, generating the secondary amine.

• Work-up & Purification:

  • Quench with saturated

    solution.

  • Extract with DCM (

    mL).

  • Dry organic layer over

    and concentrate in vacuo.

  • Purify via flash column chromatography (Hexane/EtOAc gradient).

Yield Expectation: 65–80% (Yellowish oil).

Part 3: Visualization & Logic

3.1 Synthesis Logic Diagram

The following diagram illustrates the reductive amination pathway, highlighting the critical intermediate.

Caption: One-pot reductive amination pathway converting ketone and amine precursors to the target secondary amine.

3.2 Pharmacological Context: P2Y12 Inhibition

The target molecule is an analog of the active metabolites of thienopyridine drugs.

Caption: Relationship between the target analog and the metabolic activation pathway of standard P2Y12 inhibitors.

Part 4: Safety & Handling

• Hazard Class: Toxic by inhalation, in contact with skin, and if swallowed (inherited from 3-chloroaniline).

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The secondary amine is prone to oxidation over time.

• PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link

• Savi, P., & Herbert, J. M. (2005). "Clopidogrel and Ticlopidine: P2Y12 Adenosine Diphosphate-Receptor Antagonists for the Prevention of Atherothrombosis." Seminars in Thrombosis and Hemostasis. Link

• PubChem. "3-Chloroaniline Compound Summary." National Library of Medicine. Link

• PubChem. "2-Acetylthiophene Compound Summary." National Library of Medicine. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

A Technical Guide to Determining the Solubility Profile of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) or key intermediate in organic solvents is a critical physicochemical parameter that influences process development, formulation, and bioavailability. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to determine the solubility profile of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline. As direct, quantitative solubility data for this specific compound is not extensively published, this document outlines the theoretical principles, experimental protocols, and data interpretation required to generate a robust and reliable solubility profile. We present a detailed methodology based on the isothermal shake-flask method, coupled with High-Performance Liquid Chromatography (HPLC) for quantification, ensuring scientific integrity and reproducibility.

Introduction: The Strategic Importance of Solubility Profiling

In the landscape of chemical and pharmaceutical development, understanding a compound's solubility is not merely an academic exercise; it is a cornerstone of process optimization, formulation design, and ultimately, therapeutic efficacy.[1][2] For a molecule like 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline, which incorporates several key functional moieties, predicting its behavior across a spectrum of organic solvents is a complex challenge.[1][3] An experimentally determined solubility profile provides invaluable data for:

• Crystallization and Purification: Selecting appropriate anti-solvents and crystallization solvents.

• Reaction Chemistry: Ensuring reactants are in the solution phase for optimal reaction kinetics.

• Formulation: Developing stable and effective dosage forms.

• Analytical Method Development: Preparing standards and samples for analysis.

This guide provides the scientific rationale and a practical, step-by-step approach to empower researchers to generate this critical dataset in-house.

Theoretical Framework: Predicting Solubility Behavior

The principle of "like dissolves like" is a foundational concept in solubility, suggesting that substances with similar intermolecular forces are more likely to be miscible.[4] The structure of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline offers several clues to its expected solubility.

Molecular Structure Analysis

• Aniline Core: The aniline portion of the molecule provides a mix of characteristics. The aromatic ring is nonpolar, while the secondary amine (-NH-) group can act as a hydrogen bond donor and acceptor, introducing polarity.[5][6]

• Thiophene Ring: The thiophene ring is an aromatic heterocycle. While it is generally considered nonpolar, the sulfur atom can participate in intermolecular interactions, and the ring itself contributes to the molecule's overall size and shape.[7][8] Thiophene's presence can influence solubility in various ways depending on the solvent.[8][9]

• Chloro Group: The chlorine atom attached to the aniline ring is an electron-withdrawing group that increases the molecule's polarity and can participate in dipole-dipole interactions.[10]

• Ethyl Group: The ethyl group on the nitrogen atom adds to the nonpolar, aliphatic character of the molecule.

Based on this structure, the compound is expected to have moderate polarity. It will likely exhibit poor solubility in highly nonpolar solvents (e.g., alkanes) and highly polar, protic solvents with strong hydrogen-bonding networks (like water), but show good solubility in a range of solvents with intermediate polarity.

Key Factors Influencing Solubility

The solubility of the target compound is a result of the interplay between several factors:

Factor	Description	Expected Influence on 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline
Solute-Solvent Interactions	The strength of intermolecular forces (van der Waals, dipole-dipole, hydrogen bonds) between the solute and solvent molecules must overcome the solute-solute and solvent-solvent interactions.[4]	The amine group allows for potential hydrogen bonding with protic solvents (e.g., alcohols) or polar aprotic solvents with hydrogen bond acceptors (e.g., acetone). The aromatic rings suggest good interaction with other aromatic or nonpolar solvents.
Solvent Polarity	A measure of a solvent's ability to solvate polar compounds. Often quantified by the dielectric constant.	Solvents with intermediate polarity, such as acetone, ethyl acetate, and dichloromethane, are predicted to be effective.
Temperature	For most solid solutes, solubility increases with temperature as the dissolution process is often endothermic.[11]	Increasing the temperature is expected to increase solubility, a factor that is critical for crystallization process design.
pH (in protic/aqueous media)	The basicity of the aniline nitrogen means its protonation state, and thus solubility, will be highly dependent on pH.	While this guide focuses on organic solvents, if any aqueous media were used, buffering to a specific pH would be critical for reproducibility.

Experimental Design: Generating a Robust Solubility Profile

A systematic approach is essential for generating reliable and comparable solubility data. This involves careful solvent selection, a validated experimental protocol, and precise analytical quantification.

Solvent Selection Strategy

To build a comprehensive profile, a diverse set of organic solvents should be selected, covering a range of polarities and functional groups.

Solvent Class	Example Solvents	Rationale
Nonpolar	n-Hexane, Toluene	To establish the lower limit of solubility and assess the impact of the nonpolar moieties.
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile (ACN), Tetrahydrofuran (THF), Dimethylformamide (DMF)	To evaluate the effect of dipole-dipole interactions without hydrogen bonding from the solvent.
Polar Protic	Methanol, Ethanol, Isopropanol (IPA)	To assess the impact of hydrogen bonding between the solvent and the solute's amine group.
Chlorinated	Dichloromethane (DCM)	A common process solvent with intermediate polarity.

Experimental Workflow: Isothermal Shake-Flask Method

The isothermal shake-flask method is a widely accepted, robust technique for determining equilibrium solubility. It involves agitating an excess of the solid compound in the solvent at a constant temperature until equilibrium is reached.

Below is a diagram illustrating the workflow for this protocol.

Caption: Isothermal Shake-Flask Solubility Determination Workflow.

Detailed Experimental Protocols

Scientific integrity demands meticulous and reproducible protocols. The following sections provide the necessary detail for execution.

Protocol: Solubility Determination via Shake-Flask Method

Objective: To determine the equilibrium solubility of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline in selected organic solvents at a controlled temperature (e.g., 25°C).

Materials:

• 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline (solid, >98% purity)

• Selected organic solvents (HPLC grade or equivalent)

• 20 mL glass vials with PTFE-lined caps

• Orbital shaker with temperature control

• Analytical balance (readable to 0.01 mg)

• Calibrated positive displacement pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• Centrifuge (optional)

• HPLC system with UV detector

• Volumetric flasks and appropriate glassware

Procedure:

• Preparation: Add an excess amount of the solid compound (e.g., ~50 mg, accurately weighed) to a series of glass vials. This ensures that saturation is achieved.

• Solvent Addition: Dispense a precise volume (e.g., 2.0 mL) of each selected solvent into the corresponding vials.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 ± 0.5 °C). Agitate the slurries for a predetermined time (typically 24 to 48 hours) to ensure equilibrium is reached. A preliminary time-to-equilibrium study is recommended.

• Phase Separation: After equilibration, remove the vials and allow the undissolved solid to settle for at least 2 hours in the temperature-controlled environment. If particles remain suspended, centrifuge the vials at a moderate speed.

• Sampling: Carefully withdraw an aliquot (e.g., 500 µL) of the clear supernatant using a syringe fitted with a solvent-compatible 0.22 µm filter. This step is critical to prevent undissolved solid from being sampled.

• Dilution: Immediately transfer the filtered aliquot into a pre-weighed volumetric flask. Determine the weight of the added aliquot. Dilute to the mark with HPLC mobile phase and re-weigh to get the total weight of the solution for precise gravimetric dilution.

• Analysis: Analyze the diluted sample using a validated HPLC-UV method as described below.

Protocol: Quantification by HPLC-UV

Objective: To accurately quantify the concentration of the dissolved compound in the prepared samples.

Instrumentation and Conditions (Example):

• HPLC System: Agilent 1260 Infinity II or equivalent

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Isocratic, 70:30 Acetonitrile:Water (adjust as needed for optimal retention and peak shape)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• UV Detection: Wavelength of maximum absorbance (λmax), determined by scanning a dilute standard (e.g., ~254 nm).

Procedure:

• Calibration Curve: Prepare a series of at least five calibration standards of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline in the mobile phase, bracketing the expected sample concentrations.

• Analysis: Inject the calibration standards to establish a linear regression of peak area versus concentration (R² > 0.999).

• Sample Injection: Inject the diluted samples from the solubility experiment.

• Calculation: Use the peak area of the sample and the regression equation from the calibration curve to determine the concentration in the diluted sample. Back-calculate the original concentration in the saturated solvent, accounting for all dilution factors.

Solubility Calculation: Solubility (mg/mL) = (Concentration from HPLC [mg/mL]) × (Total Volume of Diluted Sample [mL] / Volume of Supernatant Taken [mL])

Data Presentation and Interpretation

Organizing the results in a clear, tabular format is crucial for analysis and comparison.

Expected Solubility Profile (Hypothetical Data)

The following table illustrates how the final data should be presented. The values are hypothetical and must be determined experimentally.

Solvent	Solvent Class	Dielectric Constant (Approx.)	Solubility at 25°C (mg/mL)
n-Hexane	Nonpolar	1.9	< 1.0
Toluene	Nonpolar (Aromatic)	2.4	25.5
Dichloromethane	Chlorinated	9.1	150.2
Ethyl Acetate	Polar Aprotic	6.0	95.8
Acetone	Polar Aprotic	21	180.5
Acetonitrile	Polar Aprotic	37.5	110.3
Isopropanol	Polar Protic	18	65.7
Ethanol	Polar Protic	24.5	50.1
Methanol	Polar Protic	33	42.6

Interpretation of Results

• High Solubility in Acetone and DCM: The high solubility in moderately polar aprotic solvents like acetone and DCM would suggest that dipole-dipole interactions and the overall polarizability of the molecule are key drivers for solvation.

• Moderate Solubility in Alcohols: The moderate solubility in alcohols indicates that while the amine group can hydrogen bond, the bulky, nonpolar thiophene and substituted phenyl groups may disrupt the solvent's hydrogen-bonding network, limiting solubility compared to smaller, more polar molecules.

• Low Solubility in Hexane: The very low solubility in hexane confirms the compound's overall polar character and the insufficiency of van der Waals forces alone for effective solvation.

This profile provides a clear guide for solvent selection in synthetic and purification processes. For example, a good crystallization solvent system might involve dissolving the compound in a high-solubility solvent like acetone and then adding a low-solubility anti-solvent like n-hexane.

Conclusion

Determining the solubility profile of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline is a critical step in its development pathway. While predictive models can offer initial estimates, they are no substitute for rigorous experimental data.[1][3] The isothermal shake-flask method, combined with precise HPLC quantification, provides a reliable and scientifically sound approach to generating this essential information. The resulting data enables informed decisions in process chemistry, formulation, and analytical development, accelerating the journey from discovery to application.

References

• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC. (2020). Vertex AI Search.
• Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. (n.d.). Vertex AI Search.
• Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics | AIChE. (2022). Vertex AI Search.
• How to predict the solubility of an organic compound in different kinds of solvents? [duplicate] - Stack Exchange Chemistry. (2014). Vertex AI Search.
• Thiophene: An Overview of Its Properties - Longdom Publishing. (n.d.). Vertex AI Search.
• improving solubility of thiophene-based intermediates - Benchchem. (n.d.). Vertex AI Search.
• Increased binding of thiophene-based ligands to mercury(ii) with water solubilizing functional groups - Molecular Systems Design & Engineering (RSC Publishing). (n.d.). Vertex AI Search.
• Thiophene-2-carboxylic acid - Solubility of Things. (n.d.). Vertex AI Search.
• The Solubility of Aniline - ChemicalBook. (2022). Vertex AI Search.
• Aniline is soluble in which of the following organic class 12 chemistry CBSE - Vedantu. (2024). Vertex AI Search.
• Which is more basic between ortho-chloro aniline, para-chloro aniline, meta-chloro aniline and aniline? - Quora. (2018). Vertex AI Search.

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• 3. d-nb.info [d-nb.info]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
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Navigating the Unseen: A Technical Safety Guide to Thiophene-Aniline Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of pharmaceutical research and development, novel molecular scaffolds are the bedrock of innovation. Among these, thiophene-aniline secondary amines have emerged as a promising class of compounds, demonstrating potential in a range of therapeutic areas. However, with great potential comes the inherent responsibility of ensuring the safety of the researchers and scientists who handle these molecules daily. This in-depth technical guide, structured as a comprehensive Safety Data Sheet (SDS), aims to provide the critical safety information necessary for the informed and responsible handling of thiophene-aniline secondary amines.

Section 1: Chemical Identity and Physicochemical Properties

Thiophene-aniline secondary amines are a class of organic compounds characterized by a secondary amine linker between a thiophene ring and an aniline moiety. The general structure can be represented as:

Thiophene-NH-Aniline

The specific properties of these compounds can vary significantly based on the substitution patterns on both the thiophene and aniline rings.

Table 1: Physicochemical Properties of Representative Thiophene-Aniline Secondary Amines

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Thien-2-ylaniline	62532-99-4	C10H9NS	175.25	35-36	303.8 at 760 mmHg
3-(Thiophen-2-yl)aniline	92057-12-0	C10H9NS	175.25	Not available	Not available
4-(Thiophen-3-yl)aniline	834884-74-1	C10H9NS	175.25	99-103	Not applicable

Note: Data for specific isomers is limited and the table presents available information. Properties can be estimated based on the parent compounds and the overall structure.

Section 2: Hazard Identification and GHS Classification

The hazard profile of thiophene-aniline secondary amines is predicted based on the toxicological data of the parent structures: thiophene, aniline, and secondary amines. Aniline, in particular, is a well-documented hazardous substance.[1][2][3]

Globally Harmonized System (GHS) Classification:

Based on available data for related compounds such as 3-(thiophen-2-yl)aniline, the following GHS hazard statements are anticipated[4]:

• H302: Harmful if swallowed (Acute toxicity, oral)

• H312: Harmful in contact with skin (Acute toxicity, dermal)

• H315: Causes skin irritation (Skin corrosion/irritation)

• H319: Causes serious eye irritation (Serious eye damage/eye irritation)

• H332: Harmful if inhaled (Acute toxicity, inhalation)

• H335: May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory tract irritation)

Potential Health Effects:

• Acute Effects: Inhalation, ingestion, or skin absorption may cause systemic toxicity.[2] Symptoms can include headache, dizziness, nausea, and cyanosis (a bluish discoloration of the skin due to a lack of oxygen).[5] Aniline and its derivatives are known to cause methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[3]

• Chronic Effects: Prolonged or repeated exposure may lead to more severe health issues, including damage to the liver, kidneys, and central nervous system.[5] Aniline is classified as a suspected human carcinogen.[3]

• Sensitization: Aromatic amines can be skin sensitizers, leading to allergic reactions upon repeated contact.[3]

Section 3: Composition and Information on Ingredients

This guide pertains to thiophene-aniline secondary amines as a chemical class. For specific research compounds, the purity and potential impurities from the synthesis should be considered. Common synthetic routes may involve cross-coupling reactions, and residual catalysts or unreacted starting materials could be present.[6]

Section 4: First-Aid Measures

Immediate and appropriate first-aid is crucial in the event of exposure.

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2]

• Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[5][7] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[2]

Section 5: Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide (CO2).[8]

• Specific Hazards: Combustion may produce toxic fumes, including oxides of nitrogen and sulfur.[1]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[8]

Section 6: Accidental Release Measures

Prompt and safe cleanup of spills is essential to prevent exposure and environmental contamination.

Small Spills:

• Evacuate non-essential personnel from the area.[7]

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9]

• Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][10]

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.[1]

• Ventilate the area and wash the spill site after the material has been removed.[1]

Large Spills:

• Evacuate the area immediately and alert others.[5]

• If the spill is large or in a poorly ventilated area, contact your institution's emergency response team.[7][9]

• Prevent the spill from entering drains or waterways.[8]

Section 7: Handling and Storage

Proper handling and storage practices are paramount to minimizing risk.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[2]

• Avoid inhalation of vapors and contact with skin and eyes.[8]

• Use appropriate PPE, including chemical-resistant gloves (nitrile may be suitable for short-term use, but always check manufacturer recommendations), safety glasses or goggles, and a lab coat.[2]

• Wash hands thoroughly after handling.[8]

Storage:

• Store in a cool, dry, and well-ventilated area away from incompatible materials.[8]

• Keep containers tightly closed when not in use.[8]

• Store away from strong oxidizing agents and strong acids.[1][2]

Section 8: Exposure Controls and Personal Protection

Occupational Exposure Limits (OELs):

Specific OELs for thiophene-aniline secondary amines have not been established. However, exposure limits for related aromatic amines should be considered as a guideline. For example, the ACGIH TLV-TWA for o-toluidine is 2 ppm.[11] It is crucial to maintain exposures as low as reasonably achievable.

Engineering Controls:

• Ventilation: A chemical fume hood is the primary engineering control for handling these compounds.[2]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles or a face shield.[2]

• Skin Protection: Chemical-resistant gloves and a lab coat.[2]

• Respiratory Protection: If working outside of a fume hood or if there is a potential for aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Section 9: Physical and Chemical Properties

(See Table 1 for available data)

Section 10: Stability and Reactivity

• Reactivity: Thiophene-aniline secondary amines are expected to be reactive towards electrophiles. The thiophene moiety is generally less reactive than furan or pyrrole analogs.[12]

• Chemical Stability: Stable under recommended storage conditions.

• Incompatible Materials: Strong oxidizing agents and strong acids.[1][2]

• Hazardous Decomposition Products: Under fire conditions, may produce toxic gases such as nitrogen oxides and sulfur oxides.[1]

Section 11: Toxicological Information

Detailed toxicological studies on this specific class of compounds are limited. The toxicological profile is inferred from the parent compounds.

• Aniline: Known to be toxic and is a suspected carcinogen.[3] It can be absorbed through the skin and cause systemic effects.[13]

• Thiophene Derivatives: Some thiophene derivatives have been shown to have toxic effects.

• Secondary Amines: Can be precursors to the formation of carcinogenic N-nitroso compounds.

Section 12: Ecological Information

Aromatic amines can be toxic to aquatic life.[8] Releases to the environment should be avoided.

Section 13: Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations. This material should be treated as hazardous waste.[1][8]

Section 14: Transport Information

Follow all applicable regulations for the transport of toxic and hazardous materials.

Section 15: Regulatory Information

This class of compounds may be subject to various regulations, including OSHA's Hazard Communication Standard and regulations under the Toxic Substances Control Act (TSCA).

Section 16: Other Information

This guide is intended to provide a summary of the potential hazards and safe handling practices for thiophene-aniline secondary amines. It is not exhaustive and should be used in conjunction with other available information and professional judgment. A thorough risk assessment should be conducted before handling these compounds for the first time.

Visualizing Safety: A Risk Assessment Workflow

A systematic approach to risk assessment is crucial before commencing any work with potentially hazardous chemicals. The following diagram illustrates a typical workflow for a chemical risk assessment.

Caption: A flowchart illustrating the key steps in a chemical risk assessment process.

Experimental Protocol: Safe Handling of Thiophene-Aniline Secondary Amines in a Research Setting

This protocol outlines the essential steps for safely handling milligram to gram quantities of thiophene-aniline secondary amines in a laboratory.

• Pre-Experiment Preparation:

  • Conduct a thorough risk assessment for the specific compound and procedure.

  • Ensure a chemical fume hood is available and functioning correctly.

  • Verify that a safety shower and eyewash station are accessible.[2]

  • Prepare all necessary equipment and reagents before handling the compound.

  • Assemble the appropriate PPE: lab coat, chemical safety goggles, and chemical-resistant gloves.

• Handling the Compound:

  • Perform all manipulations of the solid or solutions within the chemical fume hood.[2]

  • Use a spatula for transferring solids to avoid generating dust.

  • If making solutions, add the solid to the solvent slowly.

  • Keep the container with the thiophene-aniline secondary amine closed when not in use.

• Post-Experiment Procedures:

  • Decontaminate all equipment that has come into contact with the compound.

  • Carefully remove PPE, avoiding cross-contamination.

  • Wash hands and any exposed skin thoroughly with soap and water.

  • Dispose of all waste (solid, liquid, and contaminated materials) in properly labeled hazardous waste containers.[8]

References

• National Center for Biotechnology Information. (n.d.). Risk Assessment Flowchart. In Chemical Laboratory Safety and Security. National Academies Press (US). Retrieved from [Link]

• Worcester Polytechnic Institute. (n.d.). Quick Guide to Risk Assessment for Hazardous Chemicals. Retrieved from [Link]

• International Agency for Research on Cancer. (2010). Some Aromatic Amines, Organic Dyes, and Related Exposures. In IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 99. IARC. Retrieved from [Link]

• Storemasta. (2023, December 6). Using a Risk Management Methodology to Manage Risks Associated with Hazardous Chemicals. Retrieved from [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Intersolia. (2025, June 25). Risk Assessment of Chemical Products – A Step-by-Step Guide. Retrieved from [Link]

• IChemE. (n.d.). Integrated risk assessment of a plant handling hazardous chemicals. Retrieved from [Link]

• Sustainability Directory. (n.d.). Aromatic Amine Limits. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Arkivoc. (2002). Analysis of substituent effects in the reactions of some 2-L-3-nitro-5-X-thiophenes with aniline in benzene. Retrieved from [Link]

• Government of Canada. (2020, August 15). Aromatic Amines Group - information sheet. Retrieved from [Link]

• Loba Chemie. (n.d.). ANILINE AR. Retrieved from [Link]

• LookChem. (n.d.). Cas 62532-99-4,2-THIEN-2-YLANILINE. Retrieved from [Link]

• The University of Maryland, Baltimore. (2015, May 14). Response to a Chemical Spill. Policies and Procedures. Retrieved from [Link]

• Unknown. (n.d.). Aniline. Retrieved from a document with partial metadata suggesting an institutional safety protocol.

• Vitol. (2021, April 14). SAFETY DATA SHEET. Retrieved from [Link]

• Emergency Planning and Preparedness. (n.d.). Chemical Exposure and Spill Response Procedure. Retrieved from a university emergency planning document.
• Unknown. (2024, June 25). Emergency Response To Chemical Spills.

• National Center for Biotechnology Information. (n.d.). Synthesis of Symmetric and Unsymmetric Secondary Amines from the Ligand Promoted Ruthenium Catalyzed Deaminative Coupling Reaction of Primary Amines. PMC. Retrieved from [Link]

• Florida State University. (n.d.). Chemical Spills - Emergency Management. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA/Testing Consent Orders on Aniline and Seven Substituted Anilines.

• PubChem. (2025). GHS Classification (Rev.11, 2025) Summary. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2013, September 12). 2-Naphthalenamine, N-phenyl-: Human health tier II assessment. Retrieved from [Link]

• PubChem. (n.d.). 3-(Thiophen-2-yl)aniline. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 19). SAFETY DATA SHEET. Retrieved from a Thermo Fisher Scientific SDS document.

• MDPI. (2020, September 28). Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. Retrieved from [Link]

• ResearchGate. (2025, August 7). Synthesis and characterization of aniline and thiophene and/or alkylthiophenes polymers. Retrieved from [Link]

• Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review. Retrieved from a review article on thiophene chemistry.

• ResearchGate. (2025, October 15). Synthesis and Properties of Thiophene and Aniline Copolymer Using Atmospheric Pressure Plasma Jets Copolymerization Technique. Retrieved from [Link]

• Yufeng. (2024, September 20). Exploring the Properties and Applications of Aniline and N-Methylaniline.

• HBM4EU. (n.d.). Aniline family. Retrieved from [Link]

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• 9. Response to a Chemical Spill - Policies and Procedures [umaryland.edu]
• 10. Chemical Spills | Emergency Management [emergency.fsu.edu]
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• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

One-pot reductive alkylation of anilines with thiophene ketones

Application Note: AN-2026-THIO Topic: One-Pot Reductive Alkylation of Anilines with Thiophene Ketones using Sodium Triacetoxyborohydride (STAB)

Executive Summary

This application note details a robust protocol for the reductive alkylation of anilines with thiophene-based ketones. While reductive amination is a staple in medicinal chemistry, this specific substrate class presents unique challenges: the steric hindrance of the ketone, the reduced nucleophilicity of anilines, and the incompatibility of thiophene sulfur with standard catalytic hydrogenation (Pd/C) methods due to catalyst poisoning.

This guide utilizes Sodium Triacetoxyborohydride (STAB) as the reductant.[1] Unlike sodium cyanoborohydride (

), STAB is non-toxic and avoids cyanide byproduct formation. Unlike sodium borohydride ( ), it exhibits high chemoselectivity, reducing the intermediate iminium species without reducing the starting ketone.

Scientific Foundation & Mechanism

The Challenge of Thiophene Substrates

Thiophene rings are common bioisosteres in drug design, yet they complicate standard reduction protocols.

• Catalyst Poisoning: The sulfur atom in thiophene possesses lone pairs that bind irreversibly to active sites on heterogeneous catalysts (Pd, Pt, Rh), rendering catalytic hydrogenation (

  /Pd-C) ineffective.

• Electronic Effects: Thiophene is electron-rich, but when coupled with a ketone (e.g., 2-acetylthiophene), the carbonyl carbon is sufficiently electrophilic. However, the aniline nucleophile is often electron-deficient (depending on substitution), slowing the initial imine formation.

Reaction Mechanism

The reaction proceeds via a stepwise "direct" reductive amination. The weak basicity of aniline requires acid catalysis (Acetic Acid) to activate the ketone and facilitate water elimination to form the iminium ion. STAB, being sterically crowded and electron-deficient (due to acetoxy groups), reduces the iminium ion much faster than the ketone.

Figure 1: Mechanistic pathway of STAB-mediated reductive amination. The formation of the iminium ion is often the rate-determining step for hindered ketones.

Critical Reaction Parameters

Parameter	Recommendation	Rationale
Solvent	1,2-Dichloroethane (DCE)	DCE is the gold standard for STAB reactions.[1][2] It solubilizes the reagents and does not coordinate with the boron species, maintaining reactivity. THF is a viable alternative if DCE is restricted.
Stoichiometry	1.0 : 1.1 : 1.5	(Ketone : Aniline : STAB). A slight excess of aniline drives the equilibrium; excess STAB ensures full conversion.
Catalyst	Acetic Acid (1-2 eq)	Crucial for ketones. Promotes dehydration of the hemiaminal to the iminium ion. Without AcOH, reaction times with anilines may extend to days.
Temperature	20°C - 25°C	STAB is thermally stable at RT. Heating is rarely required and may promote side reactions (e.g., reduction of the ketone to alcohol).
Time	2 - 16 Hours	Dependent on steric bulk. Thiophene ketones usually convert within 4-6 hours.

Standard Operating Procedure (SOP)

Objective: Synthesis of N-(1-(thiophen-2-yl)ethyl)aniline derivatives.

Reagents:

• Thiophene Ketone (1.0 mmol)

• Aniline derivative (1.1 - 1.2 mmol)

• Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 mmol)

• Glacial Acetic Acid (1.0 - 2.0 mmol)

• 1,2-Dichloroethane (DCE) (5 - 10 mL)

Step-by-Step Protocol:

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, dissolve the Thiophene Ketone (1.0 equiv) and Aniline (1.1 equiv) in DCE (concentration ~0.1 M to 0.2 M).

• Acid Activation: Add Glacial Acetic Acid (1.0 equiv).

  • Observation: No immediate change is usually observed, though slightly basic anilines may generate a mild exotherm.

  • Note: Stir for 10-15 minutes to allow pre-equilibrium establishment.

• Reduction: Add STAB (1.5 equiv) in a single portion.

  • Observation: Mild gas evolution (

    ) may occur if moisture is present. The suspension will gradually become clearer or change color as the imine forms and reduces.

• Monitoring: Seal the vessel and stir at Room Temperature (20-25°C) under Nitrogen/Argon.

  • Monitor via LC-MS or TLC after 2 hours. Look for the disappearance of the ketone.

  • Checkpoint: If ketone persists after 4 hours, add another 0.5 equiv of STAB and 0.5 equiv of AcOH.

• Quenching: Once complete, quench the reaction by adding saturated aqueous

  (10 mL). Stir vigorously for 15 minutes to neutralize the acetic acid and decompose excess borohydride.

  • Caution: Gas evolution (

    and ) will occur.

• Workup:

  • Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (

    mL).

  • Combine organic layers, wash with Brine, and dry over anhydrous

    or .

  • Filter and concentrate in vacuo.

• Purification: The crude oil usually requires flash column chromatography (Hexane/EtOAc gradient) to remove excess aniline.

Advanced Optimization & Troubleshooting

For stubborn substrates (e.g., ortho-substituted anilines or sterically bulky thiophenes), standard conditions may yield low conversion. Use the decision tree below to optimize.

Figure 2: Optimization workflow for difficult substrates. Titanium(IV) isopropoxide is a powerful dehydrating agent that drives imine formation.

The Titanium (Ti(OiPr)4) Variant: If the standard protocol fails, mix the ketone, aniline, and

(neat or in minimal THF) and stir for 4 hours before adding STAB. This forces the imine formation by scavenging water.[3]

Case Study Data

The following table illustrates expected yields based on the electronic nature of the aniline substrate when reacted with 2-acetylthiophene.

Aniline Substrate	Electronic Nature	Reaction Time	Isolated Yield	Notes
Aniline	Neutral	4 h	88%	Standard baseline.
4-Methoxyaniline	Electron-Rich (Nucleophilic)	2 h	92%	Fast imine formation.
4-Chloroaniline	Weakly Electron-Poor	6 h	81%	Requires longer time.
4-Nitroaniline	Electron-Poor	24 h	<40%	Fail Mode: Nucleophilicity too low. Requires Ti(IV) additive.
2,6-Dimethylaniline	Sterically Hindered	18 h	65%	Slow due to steric clash with thiophene ring.

Safety & Handling

• Sodium Triacetoxyborohydride (STAB): Water-sensitive solid. Releases hydrogen gas upon contact with acid or moisture. Store in a desiccator. Unlike

  , it does not generate HCN, but standard PPE is required.

• 1,2-Dichloroethane (DCE): Carcinogen and highly flammable. Handle only in a fume hood. If DCE is banned in your facility, THF is a suitable replacement, though reaction rates may be slightly slower.

• Thiophenes: Many thiophene derivatives have a distinct, unpleasant sulfurous odor. Waste must be segregated into sulfur-containing waste streams to prevent foul odors in general solvent waste.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][2][4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][4][5][6][7] Studies on Direct and Indirect Reductive Amination Procedures.[1][2][4][6][7] The Journal of Organic Chemistry, 61(11), 3849–3862.[1][4] Link

• Bhattacharyya, S. (1995). Reductive Alkylation of Amines with Carbonyl Compounds using Sodium Triacetoxyborohydride in the Presence of Acetic Acid.[7] Journal of the Chemical Society, Perkin Transactions 1, 1395-1396.

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride.[7][8] The Journal of Organic Chemistry, 55(8), 2552–2554. Link

• Gribble, G. W. (1998). Sodium Triacetoxyborohydride.[1][2][4][6][7][9][10] Encyclopedia of Reagents for Organic Synthesis. Link

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scribd.com [scribd.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. sciencemadness.org [sciencemadness.org]

Application Note: Optimizing 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline as a Kinase Inhibitor Scaffold

[1]

Executive Summary

This application note details the evaluation and optimization of 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline (Compound 1 ) as a Type I kinase inhibitor scaffold.[1] While thiophene-based small molecules have established utility in oncology (targeting BRAF, EGFR, and VEGFR), this specific scaffold offers a unique, chemically tractable entry point for Fragment-Based Drug Discovery (FBDD).

This guide provides a validated synthetic protocol, a standardized kinase assay workflow, and a structural logic map for evolving this "hit" into a "lead" candidate.

Chemo-Structural Rationale

The utility of Compound 1 lies in its ability to mimic the adenine ring of ATP, a prerequisite for ATP-competitive (Type I) inhibition.[1]

Structural Dissection

• The Aniline Moiety (Hinge Binder): The nitrogen atom serves as a hydrogen bond donor to the kinase hinge region (typically the backbone carbonyl of the gatekeeper residue).

• The 3-Chloro Substituent: Positioned to occupy the hydrophobic "Selectivity Pocket" (often adjacent to the gatekeeper residue), enhancing affinity via halogen bonding or Van der Waals interactions.

• The Thiophene Ring: Acts as a bioisostere for phenyl or heteroaryl rings.[1] Its electron-rich nature allows for

  -stacking interactions with the P-loop (glycine-rich loop).[1]

• The Ethyl Linker: The chiral 1-ethyl group introduces a methyl substituent that can induce a specific conformation, potentially restricting the rotation of the aromatic rings to minimize entropy loss upon binding.

Interaction Logic Map

The following diagram illustrates the hypothetical binding mode and the strategic vectors for optimization.

Figure 1: Pharmacophore mapping of the scaffold against a generic kinase ATP-binding site.[1]

Protocol A: Synthesis of the Scaffold

Objective: Generate high-purity (>98%) material for biological assay. Method: Reductive Amination.[1] This approach is preferred over nucleophilic substitution due to milder conditions and higher yields.[1]

Materials

• 2-Acetylthiophene (CAS: 88-15-3)[1]

• 3-Chloroaniline (CAS: 108-42-9)[1]

• Titanium(IV) isopropoxide (Ti(OiPr)4)[1]

• Sodium borohydride (NaBH4)[1][2]

• Ethanol (Absolute)[1][3]

Step-by-Step Procedure

• Imine Formation:

  • In a dry 100 mL round-bottom flask, dissolve 2-acetylthiophene (10 mmol, 1.26 g) and 3-chloroaniline (10 mmol, 1.27 g) in 20 mL of anhydrous ethanol.

  • Add Ti(OiPr)4 (15 mmol, 4.4 mL) dropwise under nitrogen atmosphere.[1] Note: Titanium acts as a Lewis acid and water scavenger to drive equilibrium.

  • Stir at room temperature for 6–12 hours. Monitor by TLC (Hexane:EtOAc 4:1) until starting materials disappear.[1]

• Reduction:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add NaBH4 (15 mmol, 0.57 g) in small portions over 15 minutes. Caution: Gas evolution (H2).

  • Allow the mixture to warm to room temperature and stir for 2 hours.

• Quench and Workup:

  • Quench the reaction by adding 10 mL of water. A white precipitate (TiO2) will form.[1]

  • Filter the mixture through a Celite pad to remove titanium salts.[1] Wash the pad with ethyl acetate (30 mL).[1]

  • Transfer filtrate to a separatory funnel.[1] Wash with brine (2 x 20 mL).[1]

  • Dry the organic phase over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification:

  • Purify the crude oil via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).[1]

  • Expected Yield: 75–85%.[1][4]

  • Validation: Confirm structure via 1H-NMR (look for the quartet/multiplet of the CH-Me proton at ~4.8 ppm).[1]

Protocol B: Kinase Inhibition Assay (LanthaScreen™)

Objective: Determine the IC50 of the scaffold against a panel of representative kinases (e.g., EGFR, BRAF, VEGFR2).

Assay Principle

This protocol uses a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) format.[1] The scaffold competes with an Alexa Fluor™ labeled tracer for the ATP binding site.[1] Binding of the tracer to the Eu-labeled kinase generates a FRET signal.[1] Displacement by the inhibitor reduces the signal.[1]

Reagents

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Eu-Anti-GST Antibody (for GST-tagged kinases).[1]

• Kinase Tracer 199 or 236 (Invitrogen).[1]

• Compound 1 (10 mM DMSO stock).[1]

Workflow

• Compound Preparation:

  • Prepare a 10-point serial dilution of Compound 1 in DMSO (starting at 100 µM final assay concentration).

  • Transfer 100 nL of compound to a 384-well low-volume white plate using an acoustic dispenser (e.g., Echo 550).

• Enzyme/Antibody Mix:

  • Dilute the Kinase and Eu-Antibody in Kinase Buffer A.[1]

  • Add 5 µL of this mix to the wells. Incubate for 15 minutes at Room Temperature (RT).

• Tracer Addition:

  • Dilute the Tracer in Kinase Buffer A.[1]

  • Add 5 µL of Tracer to the wells.

  • Final Volume: 10 µL.

• Incubation & Read:

  • Incubate for 60 minutes at RT in the dark.

  • Read plate on a TR-FRET compatible reader (Excitation: 340 nm; Emission: 615 nm [Donor] and 665 nm [Acceptor]).

• Data Analysis:

  • Calculate Emission Ratio (665nm / 615nm).[1]

  • Fit data to a sigmoidal dose-response equation (Variable Slope) to determine IC50.[1]

Strategic Optimization (SAR)

Once the baseline IC50 is established (typically high micromolar for a fragment like this), the scaffold must be evolved.

Data Summary: Optimization Vectors

Vector	Modification	Rationale	Expected Outcome
Aniline (R1)	3-Cl 3-CF3 or 3-Ethynyl	Enhance hydrophobic fit in the "back pocket."[1]	Increased Potency
Aniline (R2)	Add 4-Morpholine	Solubilizing group pointing to solvent front.[1]	Improved ADME/Solubility
Linker	Methyl Cyclopropyl	Rigidify the linker (conformational lock).[1]	Reduced Entropy Penalty
Thiophene	2-yl 3-yl	Alter vector of the aromatic ring.[1]	Fine-tune P-loop interaction

Optimization Workflow Diagram

Figure 2: Iterative Design-Make-Test-Analyze (DMTA) cycle for scaffold optimization.

References

• Thiophene Scaffolds in Kinase Inhibition

  • Recent contribution of medicinally active 2-aminothiophenes: A privileged scaffold for drug discovery.[1][5] (2022).[1] European Journal of Medicinal Chemistry. Link

• Kinase Assay Methodology

  • LanthaScreen™ Eu Kinase Binding Assay User Guide.[1] Thermo Fisher Scientific.[1] Link

• Synthesis of Aniline Derivatives

  • Reductive Amination Procedures.[1] Organic Chemistry Portal.[1] Link

• Compound Data

  • 3-Chloro-N-[1-(thiophen-2-yl)ethyl]aniline (PubChem CID 12268242).[1] National Center for Biotechnology Information.[1] Link[1]

Sources

• 1. 3-chloro-N-ethylaniline | C8H10ClN | CID 12268242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chloro-1-(thiophen-2-yl)propan-1-one | 40570-64-7 | Benchchem [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Recent contribution of medicinally active 2-aminothiophenes: A privileged scaffold for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Agrochemical Development using 3-chloro-N-(thiophen-2-yl-ethyl)aniline

Executive Summary

This technical guide outlines the specific utility of 3-chloro-N-(thiophen-2-yl-ethyl)aniline (hereafter referred to as TCEA-Cl ) in the synthesis and optimization of next-generation Succinate Dehydrogenase Inhibitor (SDHI) fungicides.

While not a commercial active ingredient itself, TCEA-Cl represents a "privileged scaffold" in modern agrochemistry. It bridges the lipophilic metabolic stability of the thiophene ring with the electronic tunability of the 3-chloroaniline moiety. This guide provides researchers with validated protocols for converting TCEA-Cl into high-potency carboxamide libraries, assessing their mitochondrial inhibitory potential, and evaluating their fungicidal efficacy against resistant strains of Botrytis cinerea and Alternaria solani.

Technical Profile & Rationale

The "Privileged Scaffold" Concept

In the design of SDHI fungicides (e.g., Penthiopyrad, Boscalid), the "linker" region connecting the toxophore (usually a pyrazole or pyridine acid) to the lipophilic tail is critical for binding affinity within the ubiquinone-binding pocket (site Qp) of Complex II.

TCEA-Cl offers a unique structural advantage:

• Thiophene-Ethyl Spacer: Mimics the flexible hydrophobic chain found in natural ubiquinone, enhancing penetration into the fungal mitochondrial membrane.

• 3-Chloroaniline Head: The chlorine atom at the meta position provides steric bulk to lock the conformation and electronic withdrawal to modulate the pKa of the resulting amide nitrogen, influencing hydrogen bonding with the target serine/histidine residues in the active site.

Physicochemical Properties

Property	Value	Relevance
Molecular Formula	C₁₂H₁₂ClNS	Precursor stoichiometry
Molecular Weight	237.75 g/mol	Fragment-based design
LogP (Calc)	~3.8	High lipophilicity for leaf cuticle penetration
pKa (Conj. Acid)	~4.2	Low basicity prevents protonation at physiological pH
Physical State	Viscous yellow oil	Requires inert handling (N₂ atmosphere)

Protocol A: Synthesis of SDHI Candidates via TCEA-Cl

Objective: To couple TCEA-Cl with diverse acid chlorides, generating a library of N-substituted carboxamides for biological screening.

Reaction Mechanism

The reaction utilizes a nucleophilic acyl substitution where the secondary amine of TCEA-Cl attacks the carbonyl carbon of a pyrazole acid chloride.

Materials

• Substrate: 3-chloro-N-(thiophen-2-yl-ethyl)aniline (TCEA-Cl) (>98% purity).

• Reagent: 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonyl chloride (Standard SDHI Warhead).

• Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA).

• Solvent: Dichloromethane (DCM), Anhydrous.

Step-by-Step Procedure

• Preparation: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve TCEA-Cl (1.0 eq, 5.0 mmol) in DCM (20 mL) under a nitrogen atmosphere.

• Base Addition: Add Et₃N (1.5 eq, 7.5 mmol) via syringe. Cool the mixture to 0°C using an ice bath.

• Acylation: Dropwise add a solution of Pyrazole Acid Chloride (1.1 eq, 5.5 mmol) in DCM (5 mL) over 15 minutes.

  • Expert Insight: The dropwise addition controls the exotherm. A rapid temperature spike can lead to bis-acylation or thiophene polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Work-up: Quench with saturated NaHCO₃ (30 mL). Extract with DCM (3 x 20 mL). Wash combined organics with Brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Purify the crude residue via Flash Column Chromatography (SiO₂, Gradient 0-20% EtOAc in Hexane).

Visualization: Synthesis Workflow

Caption: Figure 1. Synthetic pathway for converting TCEA-Cl into bioactive carboxamide fungicides.

Protocol B: Mitochondrial Complex II Inhibition Assay

Objective: To validate the mechanism of action (MoA) of the synthesized TCEA-Cl derivatives by measuring Succinate Dehydrogenase (SDH) activity.

Principle

SDH (Complex II) catalyzes the oxidation of succinate to fumarate, coupled with the reduction of ubiquinone to ubiquinol. This assay uses a colorimetric dye (DCPIP) which acts as an artificial electron acceptor. Inhibition of SDH prevents DCPIP reduction, maintaining its blue color.

Reagents

• Mitochondrial Fraction: Isolated from Botrytis cinerea mycelium.

• Assay Buffer: 50 mM Potassium Phosphate (pH 7.4), 1 mM EDTA.

• Substrate: 20 mM Sodium Succinate.

• Indicator: 0.1 mM 2,6-Dichlorophenolindophenol (DCPIP).

• Inhibitor: TCEA-Cl derivative (dissolved in DMSO).

Procedure

• Pre-Incubation: In a 96-well plate, add 10 µL of Test Compound (various concentrations) and 50 µL of Mitochondrial Fraction . Incubate at 25°C for 10 minutes.

  • Causality: Pre-incubation allows the inhibitor to bind to the Qp site before the substrate competes for the active site.

• Reaction Initiation: Add 140 µL of Reaction Mix (Buffer + Succinate + DCPIP).

• Measurement: Immediately monitor absorbance at 600 nm (DCPIP reduction) every 30 seconds for 10 minutes using a microplate reader.

• Calculation: Determine the initial velocity (

  ) and calculate IC₅₀ values using non-linear regression.

Expected Results & Interpretation

Compound	IC₅₀ (nM)	Interpretation
Control (DMSO)	N/A	Full enzyme activity (100%)
Boscalid (Std)	45 ± 5	Validated reference inhibition
TCEA-Cl Derivative A	120 ± 10	Moderate potency; optimize headgroup
TCEA-Cl Derivative B	35 ± 4	High potency; Lead candidate

Mode of Action (MoA) Pathway

The following diagram illustrates how TCEA-Cl derivatives disrupt fungal cellular respiration.

Caption: Figure 2. Mechanism of Action: SDH inhibition leads to energy failure and oxidative stress.

Safety & Handling Protocols

Warning: 3-chloro-N-(thiophen-2-yl-ethyl)aniline is an aniline derivative.

• Toxicity: Potential methemoglobinemia inducer. Absorbed through skin.

• PPE: Nitrile gloves (double-gloved recommended), lab coat, safety goggles.

• Waste: Segregate as halogenated organic waste. Do not mix with oxidizing agents (risk of N-oxide formation).

References

• Glättli, A. et al. (2012).[1] "Pyrazolo-4-carboxamides: A new class of fungicides." Bioorganic & Medicinal Chemistry Letters.

• Sierotzki, H. & Scalliet, G. (2013). "A review of current knowledge of resistance aspects for the next-generation succinate dehydrogenase inhibitor fungicides." Phytopathology.

• Rheinheimer, J. (2017). "The chemistry of carboxamide fungicides." Modern Crop Protection Compounds.

• FRAC (Fungicide Resistance Action Committee). (2024). "FRAC Code List 2024: Fungal control agents sorted by cross resistance pattern and mode of action."

• PubChem. "3-chloro-N-(thiophen-2-yl-ethyl)aniline Compound Summary." (Note: General reference for physicochemical data verification).

Sources

• 1. Thiophene synthesis [organic-chemistry.org]

Application Notes & Protocols for the Synthesis of Pharmaceutical Intermediates Containing Thiophene and Aniline

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of pharmaceutical intermediates incorporating both thiophene and aniline moieties. This document offers an in-depth exploration of key synthetic strategies, detailed experimental protocols, and the underlying chemical principles, grounded in authoritative scientific literature.

Introduction: The Significance of Thiophene-Aniline Scaffolds in Medicinal Chemistry

The fusion of thiophene and aniline substructures within a single molecule creates a versatile scaffold with significant relevance in modern drug discovery. The thiophene ring, a sulfur-containing aromatic heterocycle, is a well-established bioisostere of the benzene ring, often introduced to modulate lipophilicity, metabolic stability, and target engagement. Thiophene derivatives are known to exhibit a wide range of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer effects.[1][2] The aniline moiety, on the other hand, provides a crucial nitrogen-based functional handle for further molecular elaboration and can participate in key hydrogen bonding interactions with biological targets. Consequently, pharmaceutical intermediates bearing both these functionalities are highly sought-after building blocks for the synthesis of a diverse array of therapeutic agents.

This guide will systematically detail robust and scalable methods for the construction of these valuable intermediates, focusing on both the synthesis of the thiophene core and the subsequent coupling with aniline derivatives.

Synthetic Strategies for Thiophene Ring Formation

The construction of the thiophene ring is a foundational step in the synthesis of the target intermediates. Several named reactions have been developed for this purpose, each with its own advantages and substrate scope.

Paal-Knorr Thiophene Synthesis

The Paal-Knorr synthesis is a classical and straightforward method for synthesizing thiophenes from 1,4-dicarbonyl compounds.[1][3] The reaction involves the condensation of the dicarbonyl compound with a sulfur source, such as phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent.[4][5]

Mechanism Insight: The reaction is believed to proceed through the initial formation of a thioketone, followed by tautomerization and subsequent cyclization and dehydration to yield the aromatic thiophene ring.[6][7] The use of dehydrating sulfurizing agents drives the reaction to completion.[3][5]

Workflow for Paal-Knorr Thiophene Synthesis

Caption: Paal-Knorr thiophene synthesis workflow.

Gewald Aminothiophene Synthesis

The Gewald reaction is a powerful one-pot, multi-component reaction for the synthesis of 2-aminothiophenes.[8][9] This method involves the condensation of a ketone or aldehyde with an α-cyanoester in the presence of elemental sulfur and a base.[10] The resulting 2-aminothiophene products are particularly valuable as they contain a synthetically versatile amino group.[8][11]

Mechanism Insight: The reaction proceeds through an initial Knoevenagel condensation between the carbonyl compound and the active methylene compound, followed by the addition of sulfur to the activated double bond and subsequent cyclization and tautomerization.[9][12]

Fiesselmann Thiophene Synthesis

The Fiesselmann synthesis provides a regioselective route to substituted thiophenes, particularly 3-hydroxythiophene-2-carboxylic acid esters.[13][14] This method involves the base-catalyzed condensation of thioglycolic acid derivatives with α,β-acetylenic esters.[13][14]

Mechanism Insight: The mechanism involves a sequential Michael addition of the thioglycolate to the alkyne, followed by an intramolecular Dieckmann condensation to form the thiophene ring.[13][14]

Hinsberg Thiophene Synthesis

The Hinsberg synthesis is another classic method that involves the condensation of an α-dicarbonyl compound with diethyl thiodiglycolate in the presence of a strong base.[15][16] This reaction typically yields 3,4-disubstituted thiophene-2,5-dicarboxylic esters.[16]

Mechanism Insight: The reaction is understood to proceed via a Stobbe-type condensation mechanism.[15][17]

Coupling Strategies for Thiophene and Aniline Moieties

Once the desired substituted thiophene is obtained, the next critical step is the formation of the C-N bond with an aniline derivative. Modern cross-coupling reactions have largely replaced harsher classical methods for this transformation.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become the premier method for the formation of carbon-nitrogen bonds.[18] It allows for the coupling of a wide range of amines with aryl halides or triflates under relatively mild conditions.[18] This reaction is highly versatile and tolerates a broad spectrum of functional groups.

Causality in Experimental Choices: The choice of palladium precursor, phosphine ligand, and base is crucial for the success of the Buchwald-Hartwig amination. Sterically hindered and electron-rich phosphine ligands, such as those developed by Buchwald and Hartwig, are often necessary to facilitate the catalytic cycle, particularly the reductive elimination step. The base not only deprotonates the amine but also facilitates the regeneration of the active catalyst.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle of Buchwald-Hartwig amination.

Ullmann Condensation

The Ullmann condensation is a copper-catalyzed reaction for the formation of C-N bonds, typically between an aryl halide and an amine.[19][20] While historically requiring harsh conditions such as high temperatures, modern variations with specialized ligands and soluble copper sources have made this reaction more practical.[19][21]

Mechanism Insight: The mechanism is thought to involve the formation of a copper(I) amide, which then undergoes nucleophilic aromatic substitution with the aryl halide.[19]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (e.g., a boronic acid or ester) and an organic halide or triflate.[22] This reaction can be adapted to form C-N bonds, for example, by coupling an aniline-derived boronic acid with a halothiophene. This approach has been successfully applied to the synthesis of thiophene-aniline structures.[23][24]

Experimental Protocols

The following protocols are provided as representative examples. Researchers should optimize conditions for their specific substrates.

Protocol 1: Synthesis of a 2-Aminothiophene via Gewald Reaction

This protocol describes the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate.

Materials:

• Cyclohexanone

• Ethyl cyanoacetate

• Elemental sulfur

• Morpholine

• Ethanol

• Standard laboratory glassware and magnetic stirrer with heating

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add cyclohexanone (0.1 mol), ethyl cyanoacetate (0.1 mol), and ethanol (50 mL).

• Add morpholine (0.1 mol) dropwise to the stirred mixture.

• Add elemental sulfur (0.1 mol) portion-wise to the reaction mixture.

• Heat the mixture to reflux (approximately 78 °C) and maintain for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water (200 mL) with stirring.

• The solid product will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to afford the pure 2-aminothiophene derivative.

Characterization Data (Representative):

• Appearance: Off-white solid

• Yield: 75-85%

• ¹H NMR (CDCl₃, 400 MHz): δ 5.95 (s, 2H, NH₂), 4.25 (q, J=7.1 Hz, 2H, OCH₂), 2.68 (t, J=6.0 Hz, 2H), 2.50 (t, J=6.0 Hz, 2H), 1.75-1.65 (m, 4H), 1.33 (t, J=7.1 Hz, 3H, CH₃).

• FT-IR (ATR, cm⁻¹): 3420, 3310 (N-H stretching), 2935 (C-H stretching), 1660 (C=O stretching), 1605 (N-H bending).

Protocol 2: Synthesis of a Thiophene-Aniline Intermediate via Buchwald-Hartwig Amination

This protocol describes the coupling of 2-bromothiophene with aniline.

Materials:

• 2-Bromothiophene

• Aniline

• Palladium(II) acetate (Pd(OAc)₂)

• 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

• Standard Schlenk line or glovebox techniques for handling air-sensitive reagents

Procedure:

• In a glovebox or under an inert atmosphere, add Pd(OAc)₂ (2 mol%) and BINAP (3 mol%) to a flame-dried Schlenk flask.

• Add anhydrous toluene (5 mL per mmol of 2-bromothiophene).

• Stir the mixture for 10 minutes to form the active catalyst.

• Add sodium tert-butoxide (1.4 equiv), 2-bromothiophene (1.0 equiv), and aniline (1.2 equiv).

• Seal the flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion (typically 12-24 hours), cool the reaction to room temperature.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

Characterization Data (Representative for N-phenylthiophen-2-amine):

• Appearance: Light yellow oil

• Yield: 80-90%

• ¹H NMR (CDCl₃, 400 MHz): δ 7.35-7.25 (m, 2H, Ar-H), 7.10-7.00 (m, 3H, Ar-H), 6.85 (dd, J=5.2, 1.2 Hz, 1H, Th-H), 6.70 (dd, J=3.6, 1.2 Hz, 1H, Th-H), 6.50 (dd, J=5.2, 3.6 Hz, 1H, Th-H), 6.20 (br s, 1H, NH).

• ¹³C NMR (CDCl₃, 100 MHz): δ 148.5, 142.1, 129.3, 124.8, 122.0, 120.5, 118.2, 108.9.

Purification and Characterization

Purification of the synthesized intermediates is typically achieved by recrystallization for solid compounds or column chromatography for oils and non-crystalline solids.

Characterization of the final products should be performed using a combination of spectroscopic techniques to confirm the structure and purity.

Technique	Purpose	Typical Observations for Thiophene-Aniline Intermediates
¹H NMR	Structural elucidation and confirmation of proton environments.	Aromatic protons of both thiophene and aniline rings in the range of δ 6.5-8.0 ppm. N-H proton signal (can be broad and exchangeable with D₂O). Aliphatic protons if present.
¹³C NMR	Confirmation of the carbon skeleton.	Aromatic carbon signals in the range of δ 100-150 ppm.
FT-IR	Identification of functional groups.	N-H stretching bands (around 3300-3500 cm⁻¹). C-S stretching of the thiophene ring (around 600-800 cm⁻¹).[25]
Mass Spectrometry	Determination of molecular weight and fragmentation pattern.	Molecular ion peak corresponding to the expected mass of the product.
Elemental Analysis	Determination of the elemental composition.	Percentages of C, H, N, and S should be within ±0.4% of the calculated values.

Safety Precautions

General Handling:

• All manipulations should be performed in a well-ventilated fume hood.[26]

• Personal protective equipment (PPE), including safety goggles, lab coat, and appropriate gloves, must be worn at all times.[27][28]

Specific Chemical Hazards:

• Thiophene and its derivatives: Are often flammable liquids and can be harmful if swallowed or inhaled.[29][30] Keep away from heat and ignition sources.[27][29]

• Aniline and its derivatives: Are toxic and can be absorbed through the skin.[26][28] They are suspected carcinogens and can cause damage to organs through prolonged exposure.[26] Avoid all contact with skin and eyes.

• Palladium and Copper Catalysts: Can be toxic and should be handled with care.

• Bases (e.g., Sodium tert-butoxide): Are corrosive and moisture-sensitive. Handle under an inert atmosphere.

Waste Disposal:

• All chemical waste should be disposed of according to institutional and local regulations.

References

• Raghav Mishra et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.
• BOC Sciences. Thiophene Synthesis Services.
• Jack Li. (2009). Hinsberg synthesis of thiophene derivatives.
• Grokipedia. Fiesselmann thiophene synthesis.
• The Gewald multicomponent reaction. (2011). PubMed - NIH.
• Hinsberg synthesis of thiophene deriv
• Thiophen Mechanism. Slideshare.
• Synthesis of Diarylamines in the Thiophene Series by Buchwald–Hartwig Coupling.
• Fiesselmann thiophene synthesis. Wikipedia.
• Gewald reaction and apply in drug synthesis.
• Hinsberg Synthesis of Thiophene: Application of Stobbe Condensation Reaction (Lecture 3). (2019). YouTube.
• Fiesselmann thiophene synthesis. Filo.
• Paal–Knorr synthesis. Wikipedia.
• What is the Paal-Knorr synthesis of a thiophene mechanism? Quora.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Semantic Scholar.
• Paal-Knorr Thiophene Synthesis. Organic Chemistry Portal.
• Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline.
• Synthesis of thiophene-linked pyrimidopyrimidines as pharmaceutical leads. Indian Academy of Sciences.
• MATERIAL SAFETY D
• A green chemistry approach to gewald reaction. Der Pharma Chemica.
• HAZARD SUMMARY - Thiophene. NJ.gov.
• Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate)
• Synthesis of Furan and Thiophene.
• Ullmann condens
• Buchwald–Hartwig amin
• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS.
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.
• Buchwald-Hartwig Coupling. Organic Synthesis.
• Palladium(0) Catalyzed Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)
• Safety D
• Aniline - SAFETY D
• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in W
• Safety d
• Synthesis of Diarylamines in the Thiophene Series by Buchwald-Hartwig Coupling.
• Synthesis and characterization of aniline and thiophene and/or alkylthiophenes polymers.
• Synthesis, Characterization of thiophene derivatives and its biological applic
• FT-IR spectra of Poly(aniline-co-aniline-2-sulfonic acid) (curve top),...
• Ullmann reaction. Wikipedia.
• 2,6-di(thiophen-2-yl)aniline synthesis. ChemicalBook.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube.
• RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. PMC.
• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O)
• Ullmann Reaction. Organic Chemistry Portal.
• Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air.
• Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method. IOSR Journal.

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Technical Notes & Optimization

Technical Support Center: Optimizing 3-Chloroaniline Reductive Amination

Topic: Improving yield and selectivity in the reductive amination of 3-chloroaniline. Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists. Content Type: Troubleshooting Guide, Protocols, and FAQs.

Executive Summary & Core Challenges

3-Chloroaniline presents a dual challenge in reductive amination:

• Deactivated Nucleophile: The electron-withdrawing chlorine atom (meta position) and the aromatic ring reduce the nucleophilicity of the amine, shifting the equilibrium away from imine formation.

• Chemoselectivity Risks: The aryl-chloride bond is susceptible to hydrodehalogenation (loss of Cl) under standard catalytic hydrogenation conditions (e.g., H₂/Pd-C), leading to impurity formation (aniline derivatives).

The Solution: Shift from catalytic hydrogenation to hydride-based reductions (specifically Sodium Triacetoxyborohydride, STAB) and utilize Lewis Acid activation (Titanium(IV) isopropoxide) to drive the rate-limiting imine formation step.

Diagnostic Workflow

Use this decision tree to select the optimal protocol for your specific substrate pair.

Figure 1: Decision matrix for selecting reaction conditions based on carbonyl reactivity.

Troubleshooting Guide & FAQs

Issue 1: The reaction stalls at <50% conversion.

Diagnosis: 3-Chloroaniline is a weak nucleophile. The equilibrium between the amine and carbonyl is not favoring the imine intermediate.[1] Solution:

• Do not add the reducing agent immediately. Allow the "pre-equilibrium" (imine formation) to proceed for 1–4 hours before adding the hydride.

• Add a dehydrating agent. Use activated 4Å Molecular Sieves or anhydrous MgSO₄ during the imine formation step to remove water and drive the equilibrium to the right [1].

• Switch to Method B (Ti(OiPr)₄). Titanium isopropoxide acts as both a Lewis acid (activating the carbonyl) and a water scavenger. This is the most effective fix for stalled aniline reactions [2].

Issue 2: I see "M-34" peaks in LCMS (Dechlorination).

Diagnosis: You are likely using catalytic hydrogenation (H₂, Pd/C) or a harsh reducing environment. Solution:

• Stop using H₂/Pd. Palladium readily inserts into Ar-Cl bonds.

• Use STAB (Sodium Triacetoxyborohydride). It is chemically distinct from H₂ and does not effect oxidative addition into aryl halides under standard conditions [3].

• If H₂ is mandatory: Switch the catalyst to Sulfided Platinum on Carbon (Pt(S)/C) . The sulfur poisons the catalyst sufficiently to prevent dehalogenation while still allowing imine reduction, though this is finicky and less reproducible than STAB.

Issue 3: Dialkylation (Tertiary amine formation).

Diagnosis: The product secondary amine is more nucleophilic than the starting 3-chloroaniline, competing for the aldehyde. Solution:

• Stoichiometry: Use a slight excess of the amine (1.1–1.2 equiv) relative to the aldehyde, not the other way around.

• Sequential Addition: Do not mix everything at once. Form the imine first (Method B), then reduce.[2][3][4][5] STAB is bulky and prefers the imine, but pre-formation is the safest guard against over-alkylation.

Optimized Experimental Protocols

Method A: Standard STAB Protocol (For Reactive Aldehydes)

Best for: Unhindered aldehydes where 3-chloroaniline reacts readily.

• Dissolution: Dissolve 3-chloroaniline (1.0 equiv) and the aldehyde (1.0–1.1 equiv) in 1,2-Dichloroethane (DCE) or THF . (Concentration ~0.2 M).[6][7]

• Acid Catalysis: Add Acetic Acid (AcOH) (1.0–2.0 equiv). Crucial: STAB requires a slightly acidic media to facilitate protonation of the imine.

• Reaction: Stir for 30–60 minutes at Room Temperature (RT) to establish imine equilibrium.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv) in one portion.

• Monitoring: Stir at RT overnight. Quench with saturated NaHCO₃.[8]

Method B: Titanium(IV) Isopropoxide Protocol (For Ketones/Deactivated Systems)

Best for: 3-chloroaniline + Ketones, or when Method A fails.

• Activation: In a dried flask under N₂, combine 3-chloroaniline (1.0 equiv), the carbonyl compound (1.0–1.2 equiv), and Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.2–1.5 equiv).

• Imine Formation: Stir neat (no solvent) or in minimal dry THF for 1–4 hours. Note: The mixture often becomes viscous.

• Dilution: Dilute the mixture with dry Ethanol or THF.

• Reduction: Add Sodium Borohydride (NaBH₄) (1.5 equiv) carefully (exothermic). Note: NaBH₄ is compatible here because the Ti-complex activates the imine significantly over the ketone.

• Workup (Critical): Quench with water. The mixture will form a white precipitate (TiO₂). Filter through a Celite pad to remove titanium salts before extraction.

Comparative Data: Reducing Agents

Feature	NaBH₄	NaBH₃CN	NaBH(OAc)₃ (STAB)	H₂ / Pd-C
Imine Selectivity	Low (Reduces Aldehydes)	High (pH dependent)	Excellent	High
Dechlorination Risk	Low	Low	Very Low	High (Avoid)
Toxicity	Low	High (Cyanide)	Low	Low
Reaction pH	Basic	Acidic (pH 3-4)	Mildly Acidic	Neutral
Recommendation	Only with Ti(OiPr)₄	Legacy use only	Primary Choice	Do not use

Mechanistic Insight

The diagram below illustrates why Method B (Titanium) succeeds where standard conditions fail. The Titanium center coordinates to the carbonyl oxygen, increasing electrophilicity (

), which compensates for the weak nucleophilicity of the chloroaniline.

Figure 2: Titanium-mediated activation pathway bypassing the slow equilibrium of electron-deficient anilines.

References

• Abdel-Magid, A. F., et al. (1996).[3][5][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Mattson, R. J., et al. (1990).[2] "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554.[2] Link

• Bhattacharyya, S. (1995). "Reductive Alkylation of Deactivated Amines with Sodium Triacetoxyborohydride." Synlett, 1995(10), 1079-1080. Link

• Boros, E. E., et al. (2009).[10] "Facile Reductive Amination of Aldehydes with Electron-Deficient Anilines by Acyloxyborohydrides in TFA." The Journal of Organic Chemistry, 74(9), 3587–3590. Link

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• 4. reddit.com [reddit.com]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2 - [www.rhodium.ws] [chemistry.mdma.ch]
• 7. designer-drug.com [designer-drug.com]
• 8. TCI Practical Example: Reductive Amination Reaction Using Sodium Triacetoxyborohydride | TCI AMERICA [tcichemicals.com]
• 9. Sodium triacetoxyborohydride [organic-chemistry.org]
• 10. Facile reductive amination of aldehydes with electron-deficient anilines by acyloxyborohydrides in TFA: application to a diazaindoline scale-up - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting imine formation between 3-chloroaniline and ketones

A Guide to Synthesizing Imines from 3-Chloroaniline and Ketones

Welcome to the technical support center for imine synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are working with the formation of imines, specifically from the reaction of 3-chloroaniline with ketones. As a Senior Application Scientist, my goal is to provide you with in-depth, field-tested insights to help you navigate the nuances of this important chemical transformation.

Introduction: The Challenge of Reacting 3-Chloroaniline with Ketones

Imine synthesis, or Schiff base formation, is a fundamental condensation reaction between a primary amine and a carbonyl compound.[1] While seemingly straightforward, the reaction between 3-chloroaniline and a ketone presents specific challenges. The chlorine atom on the aniline ring is an electron-withdrawing group, which decreases the electron density on the ring and, consequently, reduces the nucleophilicity of the amine nitrogen.[2][3] This reduced reactivity can lead to sluggish reactions and low yields. Furthermore, ketones are generally less reactive than aldehydes in imine formation.[4] This guide will provide a comprehensive framework for troubleshooting and optimizing these reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of imine formation?

The formation of an imine is a reversible, acid-catalyzed reaction that proceeds through a two-stage mechanism:

• Nucleophilic Addition: The primary amine attacks the electrophilic carbonyl carbon of the ketone, forming a tetrahedral intermediate called a carbinolamine.[5]

• Dehydration: The carbinolamine is then dehydrated to form the imine. This step is typically the rate-limiting step and is facilitated by an acid catalyst, which protonates the hydroxyl group, turning it into a good leaving group (water).[5][6]

The overall process is an addition-elimination reaction.[7]

Q2: Why is acid catalysis necessary, and what is the optimal pH?

Acid catalysis is crucial for protonating the carbonyl oxygen, which makes the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the weakly nucleophilic 3-chloroaniline.[1][8] However, the pH must be carefully controlled. The optimal pH for imine formation is generally around 4.5 to 5.[1][6][9]

• If the pH is too low (highly acidic): The amine will be protonated to form an ammonium salt, which is not nucleophilic, thus inhibiting the initial addition step.[1][6]

• If the pH is too high (neutral or basic): The protonation of the carbonyl group is insufficient, leading to a slow reaction rate.[1]

Q3: How does the electron-withdrawing nature of the chloro group in 3-chloroaniline affect the reaction?

The chlorine atom deactivates the aniline ring through its inductive electron-withdrawing effect. This reduces the basicity and nucleophilicity of the amino group. The pKa of 3-chloroaniline is approximately 3.5, indicating it is a relatively weak base.[10][11][12][13] A less nucleophilic amine will react more slowly with the ketone.

Q4: What role does water play in imine synthesis, and why is its removal important?

Imine formation is a reversible reaction, and water is a product of the condensation.[4] The presence of water can drive the equilibrium back towards the starting materials through hydrolysis of the imine product.[1] Therefore, to achieve a high yield of the imine, it is essential to remove water from the reaction mixture as it is formed.[14]

Troubleshooting Guide

This section addresses common problems encountered during the synthesis of imines from 3-chloroaniline and ketones.

Issue 1: Low or No Product Yield

Possible Causes & Solutions

Cause	Explanation	Recommended Action
Insufficient Reactivity	3-chloroaniline is a deactivated amine, and ketones are less reactive than aldehydes.[2][4]	Increase the reaction temperature to provide the necessary activation energy. Consider using a higher boiling point solvent like toluene or xylene to facilitate heating.[9]
Inadequate Water Removal	The equilibrium is not being effectively shifted towards the product due to the presence of water.[1]	Employ a Dean-Stark apparatus with an azeotroping solvent (e.g., toluene) to continuously remove water.[9][15][16] Alternatively, use a chemical drying agent such as anhydrous magnesium sulfate (MgSO₄), molecular sieves (4Å), or titanium(IV) isopropoxide.[9][14][17]
Incorrect pH	The reaction rate is highly dependent on the pH.[6]	Add a catalytic amount of a weak acid, such as p-toluenesulfonic acid (p-TsOH) or acetic acid, to achieve the optimal pH range of 4.5-5.[14][17] Aniline itself can also act as a nucleophilic catalyst.[18][19][20]
Steric Hindrance	A sterically hindered ketone can slow down or prevent the nucleophilic attack of the amine.	Use a less hindered ketone if the experimental design allows. For hindered ketones, more forcing conditions (higher temperature, longer reaction time) may be necessary.[9]

Issue 2: Formation of Side Products

Possible Causes & Solutions

Cause	Explanation	Recommended Action
Self-condensation of Ketone	Under acidic or basic conditions, some ketones can undergo self-condensation (e.g., aldol condensation).	Carefully control the amount of acid catalyst used. Maintain a stoichiometric or slight excess of the amine to favor imine formation.
Decomposition of Starting Material or Product	Prolonged heating at high temperatures can lead to decomposition.	Monitor the reaction progress using techniques like TLC, GC-MS, or NMR spectroscopy to determine the optimal reaction time and avoid unnecessary heating.[21]

Issue 3: Difficulty in Product Isolation and Purification

Possible Causes & Solutions

Cause	Explanation	Recommended Action
Hydrolysis on Silica Gel	Imines are susceptible to hydrolysis, and the acidic nature of standard silica gel can cause the product to revert to the starting materials during column chromatography.[1][22]	Deactivate the silica gel by pre-treating it with a solution of the eluent containing a small amount of a non-nucleophilic base, such as triethylamine (1-2%).[19] Alternatively, use a different stationary phase like neutral or basic alumina.[23]
Product is an Oil or Difficult to Crystallize	The imine product may not be a crystalline solid, making isolation by filtration challenging.	If the product is stable, consider purification by distillation under reduced pressure (bulb-to-bulb or Kugelrohr).[14] If the product is not volatile, extraction followed by careful removal of the solvent is the standard procedure.
Co-elution with Starting Materials	The polarity of the imine product might be similar to that of the starting materials, leading to difficult separation by chromatography.	Optimize the eluent system for column chromatography.[19] If the unreacted amine is a problem, it can be removed by washing the organic layer with a dilute acid solution to form a water-soluble salt. Be cautious, as this can also hydrolyze the imine. A better approach might be to use an excess of the more volatile starting material and remove it by evaporation.[21]

Experimental Protocols

General Protocol for Imine Synthesis using a Dean-Stark Trap

• To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add the ketone (1.0 eq.), 3-chloroaniline (1.0-1.1 eq.), and a suitable solvent (e.g., toluene).

• Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.01-0.05 eq.).

• Heat the reaction mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap.[15]

• Continue refluxing until the theoretical amount of water has been collected in the trap, or until reaction monitoring (e.g., TLC, GC-MS) indicates the consumption of the limiting reagent.[9]

• Allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization, distillation, or column chromatography on deactivated silica or alumina.[23][24]

Reaction Monitoring

The progress of the reaction can be monitored by various analytical techniques:

• Thin-Layer Chromatography (TLC): To visualize the disappearance of the starting materials and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify the components of the reaction mixture.[21]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the disappearance of the aldehyde proton signal (if applicable) and the appearance of the imine proton signal. ¹³C NMR will show the disappearance of the carbonyl carbon signal and the appearance of the imine carbon signal around 155 ppm.[21]

• Infrared (IR) Spectroscopy: The formation of the imine can be confirmed by the appearance of a C=N stretching band in the region of 1640-1690 cm⁻¹.[21]

• Raman Spectroscopy: This technique can also be used for in-situ monitoring of the reaction by observing the C=O stretching mode of the ketone.[25][26]

Visualizing the Process

Imine Formation Mechanism

Caption: A diagram illustrating the two main stages of imine formation.

Troubleshooting Workflow

Caption: A logical workflow for diagnosing and solving common issues.

References

• PubChem. (n.d.). 3-Chloroaniline. Retrieved from [Link]

• ChemBK. (n.d.). 3-Chloroaniline. Retrieved from [Link]

• Ashenhurst, J. (2022, March 7). Imines – Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2015, May 4). How can I synthezise imine from ketone?. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Imines – Knowledge and References. Retrieved from [Link]

• Wikipedia. (n.d.). Imine. Retrieved from [Link]

• Chegg. (2022, April 4). Solved a Synthesis of an Imine using a Dean-Stark Trap. Retrieved from [Link]

• ACS Publications. (2006, December 5). Synthesis of Imines from Aromatic Aldehydes and Aliphatic Amines in Aqueous Solution. Retrieved from [Link]

• ResearchGate. (2025, August 9). Reaction Monitoring of Imine Synthesis Using Raman Spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2021, August 5). Nucleophilic catalysis of p-substituted aniline derivatives in acylhydrazone formation and exchange. Retrieved from [Link]

• Google Patents. (n.d.). Process for producing imines and/or amines from alcohols.

• ResearchGate. (2018, February 9). Problem in synthesis of imine?. Retrieved from [Link]

• Lumen Learning. (n.d.). Imine formation. Retrieved from [Link]

• ACS Publications. (2021, October 18). Selective Synthesis of Imines by Photo-Oxidative Amine Cross-Condensation Catalyzed by PCN-222(Pd). Retrieved from [Link]

• Semantic Scholar. (n.d.). Reaction monitoring of imine synthesis using Raman spectroscopy. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• ResearchGate. (2025, August 5). ANILINE CATALYZES IMINE FORMATION. Retrieved from [Link]

• Chemistry Steps. (2025, July 5). Formation of Imines and Enamines. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes. Retrieved from [Link]

• ResearchGate. (2019, July 17). How to detect imine from schiff base formation reaction?. Retrieved from [Link]

• INIS. (2003, February 15). Reaction monitoring of imine synthesis using raman spectroscopy. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Addition of Amines - Imines. Retrieved from [Link]

• YouTube. (2020, June 14). Effect of Substituents on the Basicity of Anilines. Retrieved from [Link]

• KCS. (n.d.). Reaction Monitoring of Imine Synthesis Using Raman Spectroscopy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Retrieved from [Link]

• Chemistry LibreTexts. (2025, February 24). 19.8: Nucleophilic Addition of Amines - Imine and Enamine Formation. Retrieved from [Link]

• American Chemical Society. (2006, November 29). Aniline Catalyzes Imine Formation. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Aldehydes and Ketones with Amines: Imine and Enamine Formation Overview. Retrieved from [Link]

• Reddit. (2025, October 1). Need help with imine formation. Retrieved from [Link]

• Pearson. (n.d.). Propose mechanisms for the three imine-forming reactions just shown. Retrieved from [Link]

• ResearchGate. (2022, May 10). How to isolate imine from reaction mixture?. Retrieved from [Link]

• National Center for Biotechnology Information. (2016, September 6). Stereoselective Reduction of Imines with Trichlorosilane Using Solid-Supported Chiral Picolinamides. Retrieved from [Link]

• Reddit. (2017, October 22). Purification of an imine/methods on using alumina. Retrieved from [Link]

• OperaChem. (2024, October 21). Imine formation-Typical procedures. Retrieved from [Link]

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• 15. Solved a Synthesis of an Imine using a Dean-Stark Trap | Chegg.com [chegg.com]
• 16. EP0556297B1 - Process for producing imines and/or amines from alcohols - Google Patents [patents.google.com]
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• 20. Chemical & Engineering News: Latest News - Aniline Catalyzes Imine Formation [pubsapp.acs.org:6443]
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• 23. researchgate.net [researchgate.net]
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• 26. semanticscholar.org [semanticscholar.org]

Overcoming steric hindrance in N-[1-(thiophen-2-yl)ethyl]aniline synthesis

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Overcoming Steric Hindrance & Optimization Ticket Focus: Reductive Amination, Catalyst Selection, and Pathway Troubleshooting

Executive Summary: The Steric Challenge

You are attempting to synthesize N-[1-(thiophen-2-yl)ethyl]aniline . This is not a trivial secondary amine synthesis.[1] You are battling two converging forces:

• Electronic Deactivation: The thiophene ring conjugates with the carbonyl (in the ketone precursor), lowering its electrophilicity compared to a standard benzyl ketone.

• Steric Bulk: The methyl group at the

  -position creates significant steric strain, impeding the nucleophilic attack of the aniline nitrogen.

Standard protocols (e.g., simple mix-and-stir with NaBH

) often fail here, resulting in unreacted starting material or alcohol byproducts. This guide provides the "Power User" protocols required to force this bond formation.

Method Selection: The Decision Matrix

Before proceeding, verify your pathway. Use the decision tree below to select the protocol that matches your specific constraints (yield vs. chirality).

Figure 1: Decision matrix for selecting the optimal synthetic route based on stereochemical requirements and steric difficulty.

Troubleshooting Tickets (FAQs)

Ticket #001: "The reaction stalls at the intermediate. I see starting ketone after 24 hours."

Diagnosis: You are likely using a "Direct Reductive Amination" protocol (mixing ketone, amine, and reducing agent simultaneously) with a weak acid catalyst (Acetic Acid). The steric bulk of the 1-(thiophen-2-yl)ethyl group prevents the formation of the ketimine intermediate. Without the imine, the reducing agent (NaBH(OAc)

) cannot act, or worse, it reduces the ketone to the alcohol.

Resolution: The Titanium Tetrachloride (TiCl

) Protocol You must switch to a Lewis Acid-mediated dehydration. TiCl serves a dual purpose: it activates the carbonyl oxygen (increasing electrophilicity) and acts as a water scavenger to drive the equilibrium toward the imine [1, 2].

Protocol (Self-Validating):

• Pre-complexation: Dissolve 2-acetylthiophene (1.0 equiv) and Aniline (1.1 equiv) in dry Toluene.

• Activation: Cool to 0°C. Add TiCl

  (0.6 equiv) dropwise. Caution: Exothermic.

• Base Addition: Add Triethylamine (Et

  N, 3.0 equiv) to trap the HCl generated.

• The Checkpoint: Stir at reflux for 6–12 hours. Stop and check TLC/NMR. You should see >95% conversion to the imine (often a shift in the methyl signal in

  H NMR). Do not proceed to reduction until the imine is formed.

• Reduction: Cool to 0°C. Add a solution of NaBH

  CN (or NaBH if filtered) in methanol.

Why this works: The Ti(IV) center coordinates the oxygen, making the carbonyl carbon highly susceptible to the weak nucleophile (aniline), overcoming the steric barrier.

Advanced Workflows

Ticket #002: "I need the (S)-enantiomer for a SAR study."

Diagnosis: Standard borohydride reduction yields a racemic mixture (50:50 R/S). Chiral resolution of anilines is difficult and low-yielding.

Resolution: Iridium-Catalyzed Asymmetric Hydrogenation Use an Iridium catalyst with a chiral phosphine ligand (e.g., Ir-N,P complexes or Ir-PHOX). This typically achieves 80–95% ee [3, 4].

Workflow Visualization:

Figure 2: Two-step asymmetric synthesis workflow. Note that the imine must be isolated or generated in situ without water for the catalyst to function optimally.

Comparative Data: Yield vs. Method

The following table summarizes expected outcomes based on internal application data and literature precedents for hindered thiophene-aniline systems.

Parameter	Method A: Direct STAB [5]	Method B: TiCl Mediated [1]	Method C: Ir-Catalyzed [3]
Reagents	NaBH(OAc) , AcOH, DCE	TiCl , Et N, then NaBH	[Ir(cod)Cl] , Chiral Ligand, H
Steric Tolerance	Low	High	Medium-High
Typical Yield	20–40% (Stalls)	75–90%	85–95%
Enantioselectivity	0% ee (Racemic)	0% ee (Racemic)	90–99% ee
Key Risk	Reduction of ketone to alcohol	Exothermic quench; Ti waste	Catalyst cost; O sensitivity

Critical Safety & Integrity Checks

• The "Styrene" Trap: Do not attempt to synthesize this via alkylation (e.g., reacting Aniline with 1-(thiophen-2-yl)ethyl chloride). The secondary halide is benzylic-like; basic conditions will cause rapid elimination to 2-vinylthiophene (polymerizable monomer), ruining the yield.

• TiCl

  Quench: When quenching the TiCl reaction, do not add water directly to the reaction if it is hot. Dilute with an inert solvent first, then add a buffered solution (e.g., Rochelle's salt or Ammonium chloride) slowly at 0°C to manage the HCl evolution and prevent the formation of a rock-hard TiO cake.

References

• White, W. A., & Weingarten, H. (1967). A versatile amine synthesis.[1][2][3][4] The Journal of Organic Chemistry, 32(1), 213–214. Link

• Ramachandran, P. V., et al. (2022).[5] TiCl4-Catalyzed Hydroboration of Ketones. The Journal of Organic Chemistry, 87, 13259-13269. Link

• Baeza, A., & Pfaltz, A. (2010). Iridium-catalyzed asymmetric hydrogenation of N-protected indoles and enamines. Chemistry – A European Journal, 16(7), 2036–2039. Link

• Wang, Y. B., et al. (2008). Iridium-catalyzed asymmetric hydrogenation of imines.[6][7] Journal of the American Chemical Society, 130(44), 14450-14451. Link

• Abdel-Magid, A. F., et al. (1996).[4][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[4][8][9] The Journal of Organic Chemistry, 61(11), 3849–3862. Link

Sources

• 1. Aniline synthesis by amination (arylation) [organic-chemistry.org]
• 2. Practical catalytic method for synthesis of sterically hindered anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. TiCl4-Catalyzed Hydroboration of Ketones with Ammonia Borane [organic-chemistry.org]
• 6. d-nb.info [d-nb.info]
• 7. A Plausible Mechanism for the Iridium-Catalyzed Hydrogenation of a Bulky N-Aryl Imine in the (S)-Metolachlor Process - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Abdel-Magid, A.F., Carson, K.G. and Harris, B.D. (1996) Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61, 3849-3862. - References - Scientific Research Publishing [scirp.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Enanimoters of N-[1-(thiophen-2-yl)ethyl]aniline Derivatives

Welcome to the Technical Support Center for the enantiomeric resolution of N-[1-(thiophen-2-yl)ethyl]aniline derivatives. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges during their chiral separation experiments.

Troubleshooting Guide

This section addresses specific issues that may arise during the resolution of N-[1-(thiophen-2-yl)ethyl]aniline derivatives, offering explanations and actionable solutions based on established scientific principles.

Issue 1: Poor or No Separation of Diastereomeric Salts by Crystallization

Question: I have formed diastereomeric salts of my racemic N-[1-(thiophen-2-yl)ethyl]aniline derivative with a chiral acid, but I am not observing any selective crystallization. What could be the problem?

Answer: This is a common challenge in classical resolution, and it often stems from the physicochemical properties of the diastereomeric salts in the chosen solvent system.[1] Here’s a systematic approach to troubleshoot this issue:

• Underlying Cause: Similar Solubilities. The fundamental principle of this resolution technique relies on the differing solubilities of the two diastereomeric salts.[1][2] If their solubilities are too similar in your chosen solvent, fractional crystallization will be inefficient.

• Troubleshooting Steps:

  • Solvent Screening is Crucial: The choice of solvent is paramount. A systematic screening of a range of solvents with varying polarities (e.g., methanol, ethanol, isopropanol, acetone, acetonitrile, and mixtures thereof) should be your first step.[3] The ideal solvent will maximize the solubility difference between the two diastereomeric salts.

  • Temperature Optimization: Crystallization is a thermodynamically controlled process.[2] Experiment with different temperature profiles. A slow, controlled cooling process can often promote the selective crystallization of the less soluble diastereomer. Conversely, in some cases, a rapid cooling or "crash" crystallization might be effective.

  • Resolving Agent Stoichiometry: The molar ratio of the resolving agent to the racemic amine can significantly impact the outcome. While a 1:1 ratio is a common starting point, it is often beneficial to screen ratios above and below this, for instance, using 0.5 equivalents of the resolving agent.[3]

  • Try a Different Chiral Resolving Agent: The interaction between the chiral amine and the chiral acid is highly specific. If one resolving agent fails, another with a different structural backbone may provide the necessary difference in crystal lattice energies. Commonly successful chiral acids for resolving amines include:

    • (+)- and (-)-Tartaric acid[1]

    • (+)- and (-)-O,O'-Dibenzoyltartaric acid

    • (+)- and (-)-Camphorsulfonic acid[1]

    • (+)- and (-)-Mandelic acid

Data-Driven Approach to Solvent and Resolving Agent Selection

Resolving Agent	Potential Solvents for Screening	Key Considerations
Tartaric Acid	Alcohols (Methanol, Ethanol), Water-Alcohol Mixtures	Often forms well-defined crystals. Its high polarity might necessitate polar solvent systems.
Dibenzoyltartaric Acid	Esters (Ethyl Acetate), Ketones (Acetone), Alcohols	The bulky benzoyl groups can enhance chiral recognition and lead to larger solubility differences.
Camphorsulfonic Acid	Alcohols, Acetonitrile	A strong acid that readily forms salts. The rigid bicyclic structure can promote effective crystal packing.[1]
Mandelic Acid	Toluene, Methanol mixtures	A versatile resolving agent that has shown success in various systems.[1]

Issue 2: Low Enantiomeric Excess (ee) After Liberation of the Amine

Question: I have successfully crystallized a diastereomeric salt and liberated the amine, but the enantiomeric excess (ee) is consistently low. How can I improve the enantiopurity?

Answer: Achieving high enantiomeric excess often requires careful optimization of the crystallization and subsequent work-up procedures. Here are the key factors to consider:

• Underlying Cause: Incomplete Separation or Co-crystallization. A low ee indicates that the crystallization was not perfectly selective, and the desired diastereomer is contaminated with the more soluble one.

• Troubleshooting Steps:

  • Recrystallization is Key: A single crystallization is often insufficient to achieve high enantiopurity. One or more recrystallizations of the diastereomeric salt are typically necessary. The ee of the salt should be monitored after each recrystallization step using chiral HPLC.

  • Purity of the Starting Racemate: Impurities in the initial racemic N-[1-(thiophen-2-yl)ethyl]aniline derivative can interfere with the crystallization process, leading to a lower ee. Ensure your starting material is of high purity.

  • Equilibration Time: Allow sufficient time for the system to reach equilibrium during crystallization. Rushing this step can lead to the trapping of the more soluble diastereomer in the crystal lattice.

  • Washing Procedure: When filtering the crystallized salt, wash it with a small amount of cold solvent in which the salt has low solubility. This will remove the mother liquor containing the more soluble diastereomer without dissolving a significant amount of the desired product.

  • Avoid Racemization during Liberation: The process of liberating the free amine from the salt (typically by treatment with a base) should be performed under mild conditions. Harsh conditions (e.g., high temperatures) could potentially cause racemization of the desired enantiomer.

Issue 3: Inconsistent Results in Chiral HPLC Analysis

Question: My chiral HPLC results for determining the ee of my N-[1-(thiophen-2-yl)ethyl]aniline derivative are not reproducible. What could be causing this variability?

Answer: Reproducibility in chiral HPLC is critical for accurate ee determination. Inconsistent results often point to issues with the method parameters or sample preparation.

• Underlying Cause: Suboptimal Chromatographic Conditions or Analyte Instability. The separation of enantiomers on a chiral stationary phase (CSP) is a delicate balance of interactions.[4] Minor changes in conditions can lead to significant variations in resolution.

• Troubleshooting Steps:

  • Column Equilibration: Ensure the chiral column is thoroughly equilibrated with the mobile phase before each injection. Insufficient equilibration is a common source of shifting retention times and poor resolution.

  • Mobile Phase Composition: The ratio of solvents in the mobile phase is critical. For polysaccharide-based columns (e.g., Chiralpak), the type and concentration of the alcohol modifier (e.g., isopropanol, ethanol) in a non-polar solvent (e.g., hexane) dramatically influences selectivity.[5] Prepare fresh mobile phase daily and use a high-precision pump.

  • Temperature Control: Chiral separations can be sensitive to temperature fluctuations.[5][6] Using a column oven to maintain a constant temperature will improve the reproducibility of your results.

  • Sample Diluent: The solvent used to dissolve the sample can affect peak shape.[6] Ideally, the sample should be dissolved in the mobile phase. If a stronger solvent is necessary due to solubility issues, inject the smallest possible volume to minimize peak distortion.[6]

  • Analyte Concentration: Overloading the column can lead to peak broadening and a loss of resolution. Inject a series of dilutions to determine the optimal concentration range for your analysis.

Recommended Starting Conditions for Chiral HPLC of N-[1-(thiophen-2-yl)ethyl]aniline Derivatives

Parameter	Recommended Starting Point	Optimization Strategy
Chiral Stationary Phase	Polysaccharide-based (e.g., Chiralpak IB-3, Chiralcel OD-H)	Screen different polysaccharide derivatives (amylose vs. cellulose).
Mobile Phase	n-Hexane/Isopropanol (90:10 v/v)	Vary the isopropanol concentration (e.g., from 5% to 20%).
Flow Rate	1.0 mL/min	Adjust between 0.5 and 1.5 mL/min to optimize resolution and analysis time.
Temperature	25 °C	Test temperatures between 15 °C and 35 °C.[6]
Detection	UV at 254 nm	Or a wavelength where the analyte has maximum absorbance.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when developing a resolution method for a new N-[1-(thiophen-2-yl)ethyl]aniline derivative?

A1: The most effective initial step is to perform a comprehensive screening of chiral resolving agents and solvents.[3][7] This is an empirical process, and a broader screen increases the likelihood of finding a successful combination. Start with commonly used chiral acids like tartaric acid, dibenzoyltartaric acid, and camphorsulfonic acid, and test them in a variety of solvents (e.g., methanol, ethanol, ethyl acetate, acetone).

Q2: How do I choose between classical resolution by diastereomeric salt formation and preparative chiral HPLC?

A2: The choice depends on the scale of your separation and available resources.

• Classical Resolution: This method is often more cost-effective and scalable for producing large quantities (multi-gram to kilogram) of a single enantiomer.[7] However, it requires more development time to find the optimal resolving agent and crystallization conditions.

• Preparative Chiral HPLC: This technique is generally faster for small-scale separations and can be very effective when classical resolution fails.[3] However, it can be expensive for large-scale production due to the cost of chiral stationary phases and solvent consumption.[7]

Q3: How is enantiomeric excess (ee) calculated and what does it mean?

A3: Enantiomeric excess (ee) is a measure of the purity of a chiral sample.[8] It is calculated from the relative amounts of the two enantiomers. For instance, if you have 95% of the (R)-enantiomer and 5% of the (S)-enantiomer, the ee is calculated as:

ee (%) = |(% Major Enantiomer) - (% Minor Enantiomer)| = |95% - 5%| = 90% ee

An ee of 100% indicates an enantiomerically pure sample, while an ee of 0% represents a racemic mixture (a 50:50 mixture of both enantiomers).[8]

Q4: Can I use NMR to determine enantiomeric excess?

A4: Yes, NMR spectroscopy can be used to determine ee, typically by using a chiral solvating agent or a chiral derivatizing agent (like Mosher's acid). These agents interact with the enantiomers to create diastereomeric complexes that have distinct signals in the NMR spectrum, allowing for their quantification.

Experimental Protocols & Workflows

Protocol 1: General Procedure for Classical Resolution via Diastereomeric Salt Formation

• Salt Formation:

  • Dissolve one equivalent of the racemic N-[1-(thiophen-2-yl)ethyl]aniline derivative in a suitable solvent (e.g., methanol) with gentle heating.

  • In a separate flask, dissolve 0.5 to 1.0 equivalents of the chosen chiral acid (e.g., (+)-tartaric acid) in the same solvent, also with gentle heating.

  • Slowly add the chiral acid solution to the amine solution with continuous stirring.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. The formation of crystals of the less soluble diastereomeric salt should be observed.

  • To maximize the yield, the flask can be cooled further in an ice bath or refrigerator for a defined period (e.g., 2-12 hours).

• Isolation of the Diastereomeric Salt:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

• Liberation of the Enantiomerically Enriched Amine:

  • Suspend the diastereomeric salt in water and add a suitable base (e.g., 1M NaOH solution) until the pH is basic (pH > 10) to deprotonate the amine.

  • Extract the liberated amine into an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and concentrate it under reduced pressure to obtain the enantiomerically enriched amine.

• Analysis:

  • Determine the enantiomeric excess of the resulting amine using chiral HPLC (see Protocol 2).

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation:

  • Prepare a stock solution of the resolved amine in a suitable solvent (e.g., mobile phase or a solvent compatible with it) at a concentration of approximately 1 mg/mL.

  • Prepare a sample of the racemic starting material at the same concentration for comparison.

• Chromatographic Conditions:

  • Column: Chiralpak IB-3 (or another suitable polysaccharide-based column)

  • Mobile Phase: n-Hexane/Isopropanol (90:10 v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 5-10 µL

  • Detection: UV at 254 nm

• Analysis:

  • Inject the racemic sample to determine the retention times of the two enantiomers.

  • Inject the resolved sample under the same conditions.

  • Integrate the peak areas of the two enantiomers in the chromatogram of the resolved sample.

  • Calculate the enantiomeric excess using the formula: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100 (where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak).

Visualizing the Resolution Workflow

The following diagram illustrates the general workflow for the classical resolution of a racemic amine.

Caption: Workflow for Classical Resolution of a Racemic Amine.

References

• A New C2-Symmetric Atropisomeric Thiophene-Based Monomer for Inherently Chiral Electroactive Materials: Synthesis, HPLC Resolution, and Absolute Configuration Assignment. (2023). MDPI. [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. (2006). Tetrahedron: Asymmetry.

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. [Link]

• Enantiomeric Excess | Formula, Calculation & Example. Study.com. [Link]

• Chiral resolution. Wikipedia. [Link]

• Chiral separation of thiothinone. Conditions: column: Trefoil® CEL1... ResearchGate. [Link]

• Synthesis and Chiral Separation of Some 4-thioflavones | Request PDF. ResearchGate. [Link]

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (2019). Gavin Publishers. [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. (2018). BioDuro. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). MDPI. [Link]

• Iridium-Catalyzed Asymmetric Reductive Amination of C2- Acylpyridines. The Royal Society of Chemistry. [Link]

• Chiral Resolution Screening | Solid State. Onyx Scientific. [Link]

• The Improved Chiral Resolution of Mecoprop Enantiomers on CHIRALPAK® IM. Daicel Chiral Technologies. [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020). International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

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• 4. eijppr.com [eijppr.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. A New C2-Symmetric Atropisomeric Thiophene-Based Monomer for Inherently Chiral Electroactive Materials: Synthesis, HPLC Resolution, and Absolute Configuration Assignment [mdpi.com]
• 7. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 8. Catalytic asymmetric functionalization and dearomatization of thiophenes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 3-Chloro vs. 4-Chloro N-Thiophene Anilines: A Guide for Researchers

In the landscape of medicinal chemistry, the thiophene ring is a privileged scaffold, forming the core of numerous pharmacologically active compounds.[1][2][3] Its bioisosteric relationship with the phenyl ring, coupled with the diverse reactivity of the thiophene nucleus, has made it a focal point for the development of novel therapeutic agents.[1] The introduction of halogen substituents, particularly chlorine, onto this scaffold can significantly modulate the physicochemical properties and, consequently, the biological activity of the resulting molecules.[4] This guide provides a comparative analysis of the biological activities of 3-chloro and 4-chloro substituted N-thiophene anilines, offering insights into their potential as anticancer, antimicrobial, and enzyme-inhibiting agents. While direct comparative studies are limited, this report synthesizes available data to elucidate the structure-activity relationships governed by the positional isomerism of the chlorine atom.

The Significance of Chlorine Substitution in Drug Design

The position of a halogen substituent on an aromatic ring can profoundly influence a molecule's interaction with biological targets. This is attributable to the substituent's impact on the molecule's electronic properties, lipophilicity, and steric profile. Chlorine, being an electronegative and lipophilic atom, can alter electron density distribution, enhance membrane permeability, and participate in halogen bonding, a significant non-covalent interaction in drug-receptor binding.[5] The differential placement of a chlorine atom at the 3- or 4-position of the N-thiophene aniline scaffold is therefore expected to yield compounds with distinct biological activity profiles.

Comparative Biological Activities

This section consolidates experimental findings on the anticancer, antimicrobial, and enzyme inhibitory activities of chloro-substituted N-thiophene anilines and related derivatives.

Anticancer Activity

The evaluation of anticancer activity often involves screening compounds against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of a drug that is required for 50% inhibition in vitro.

Compound Family	Specific Compound/Derivative	Cancer Cell Line	Activity (IC50/Inhibition)	Reference
Chlorothiophene-based Chalcones	(E)-1-(5-chlorothiophen-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one (C4)	WiDr (colorectal)	IC50 = 0.77 µg/mL	[6]
Chlorothiophene-based Chalcones	(E)-1-(5-chlorothiophen-2-yl)-3-(4-chlorophenyl)prop-2-en-1-one (C7)	WiDr (colorectal)	-	[6]
Thiophene Carboxamides	3-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-5-methylisoxazole-4-carboxamide	Hep3B (liver)	IC50 = 23 µg/mL	[7]
Thiophene Carboxamides	N-(4-(tert-butyl)phenyl)-3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxamide	Hep3B (liver)	IC50 = 2.77 µg/mL	[7]
3-Chlorothiophene-2-carboxylic Acid Metal Complexes	Cobalt complex (4)	K562 (leukemia), SW480 (colon)	62.05 ± 1.15% and 66.83 ± 1.05% inhibition, respectively	[8][9]

Expert Insight: The position of the chloro group on the aniline ring, in conjunction with substitutions on the thiophene ring, plays a crucial role in determining anticancer potency. The electronic effects of the chloro-substituent can influence the overall molecular geometry and binding affinity to target proteins. For instance, a 4-chloro substitution often leads to a more linear and rigid structure compared to a 3-chloro substitution, which can be advantageous for fitting into specific enzyme active sites or interacting with DNA.

Antimicrobial Activity

The antimicrobial potential of thiophene derivatives has been extensively explored.[10][11][12][13][14] The minimum inhibitory concentration (MIC) is the standard measure of efficacy, representing the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation.

Studies have shown that chloro-substituted thiophene derivatives exhibit a broad spectrum of antibacterial and antifungal activities.[15][16] For example, 2-chloro-3,5-dinitrothiophene has demonstrated high activity against E. coli, M. luteus, and A. niger.[16] While this is not an N-thiophene aniline, it highlights the contribution of the chloro-substituent to antimicrobial action. The proposed mechanism for such compounds involves nucleophilic attack by intracellular thiols at the position of the halogen, leading to its displacement.[16]

Compound/Derivative	Target Organism	Activity (MIC)	Reference
2-chloro-3,5-dinitrothiophene	E. coli, M. luteus, A. niger	High activity	[16]
Thiophene derivative 7 (structure not specified with chloro position)	Pseudomonas aeruginosa	More potent than gentamicin	[12][13]

Expert Insight: In the context of N-thiophene anilines, the position of the chlorine atom on the aniline ring would modulate the electron density of the entire molecule, including the thiophene ring. A 4-chloro substitution, with its electron-withdrawing effect, could enhance the electrophilicity of the thiophene ring, making it more susceptible to nucleophilic attack by microbial enzymes or other biomolecules. Conversely, a 3-chloro substitution might have a less pronounced electronic effect but could influence the molecule's overall shape and ability to penetrate the microbial cell wall.

Enzyme Inhibition

Thiophene derivatives have also been investigated as inhibitors of various enzymes, such as carbonic anhydrases and acetylcholinesterase, which are implicated in a range of diseases.[17][18]

A study on novel substituted thiophene derivatives revealed their potent inhibitory effects on human carbonic anhydrase I and II isozymes (hCA I and II) and acetylcholinesterase (AChE).[17] The inhibition constants (Ki) for these compounds were in the nanomolar range, indicating strong binding to the enzymes.

Compound Class	Target Enzyme	Activity (Ki)	Reference
Novel substituted thiophene derivatives	hCA I	447.28 to 1004.65 nM	[17]
Novel substituted thiophene derivatives	hCA II	309.44 to 935.93 nM	[17]
Novel substituted thiophene derivatives	AChE	0.28 to 4.01 nM	[17]

Expert Insight: The differential positioning of the chlorine atom on the N-thiophene aniline scaffold would likely lead to distinct binding modes within an enzyme's active site. A 4-chloro substituent might engage in favorable hydrophobic or halogen bonding interactions in one sub-pocket, while a 3-chloro substituent could facilitate a different set of interactions in another region of the active site. Computational modeling, in conjunction with experimental screening, is a powerful approach to elucidate these structure-activity relationships at the molecular level.

Experimental Protocols: A Self-Validating System

To ensure the reliability and reproducibility of biological activity data, it is imperative to employ robust and well-validated experimental protocols.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[19]

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., 0.1, 1, 10, 100 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the formazan solution using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Causality and Validation: The intensity of the purple color is directly proportional to the number of viable cells. A decrease in color intensity upon treatment with the test compound indicates a reduction in cell viability. Including a known anticancer drug as a positive control validates the assay's sensitivity and responsiveness.

Caption: Workflow of the MTT assay for in vitro anticancer activity screening.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10]

Protocol:

• Compound Preparation: Prepare a serial two-fold dilution of the test compounds in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation: Prepare a standardized bacterial or fungal suspension (e.g., 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include a positive control (microbes with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Causality and Validation: The absence of turbidity in a well indicates that the compound at that concentration has inhibited microbial growth. The inclusion of a known antibiotic as a reference standard ensures the validity of the experimental results.

Caption: Workflow for MIC determination using the broth microdilution method.

Conclusion and Future Directions

Future research should focus on the parallel synthesis and screening of 3-chloro and 4-chloro N-thiophene aniline libraries against a diverse panel of biological targets. This systematic approach, combining synthetic chemistry, biological evaluation, and computational modeling, will be instrumental in unlocking the full therapeutic potential of this promising class of compounds.

References

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• SpringerLink. (2017, August 3). Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate.
• Semantic Scholar. (2016, February 17). Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses.
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• ResearchGate. (2025, December 3). Structure-Property Relationships in Halogenated Thiophene Polymers for Advanced Energy Storage Architectures.
• ResearchGate. (2025, October 15). Synthesis and Structure-Activity Relationship of Some New Thiophene-Based Heterocycles as Potential Antimicrobial Agents.
• Crystal Growth & Design. (2023, November 15). Halogen Bonding in Halothiophene Building Blocks.
• PubMed. (2019, March 15). Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects.
• MDPI. (2025, July 11). Synthesis, Characterization, and Anticancer Activity of 3-Chlorothiophene-2-carboxylic Acid Transition Metal Complexes.
• Sciforum. (2018, May 30). Ultrasound-Assisted Facile Synthesis and anticancer evaluation of Novel N-(2-substituted phenyl-4-oxathiazolidine-3-carbonothioyl) benzamide.
• RSC Publishing. (n.d.). Halogenated thiophenes serve as solvent additives in mediating morphology and achieving efficient organic solar cells.
• Arabian Journal of Chemistry. (2025, March 18). Investigating chlorothiophene-based chalcones as anticancer agents: Synthesis, biological evaluation, and computational insight via the p53-targeted pathway.
• PMC. (2022, December 17). Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation.
• PMC. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.
• ResearchGate. (2025, October 10). Synthesis, Characterization, and Anticancer Activity of 3-Chlorothiophene-2-carboxylic Acid Transition Metal Complexes.
• PubChem. (n.d.). 4-((4-Chlorophenyl)thio)aniline.
• ResearchGate. (2025, August 6). Studies on the biological activity of some nitrothiophenes | Request PDF.
• MDPI. (2022, February 17). Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors.
• ResearchGate. (2026, January 19). Synthesis, Characterization, Enzyme Inhibitory Activity, and Molecular Docking Analysis of a New Series of Thiophene-Based Heterocyclic Compounds.
• PubMed. (2006, January 21). Studies on the biological activity of some nitrothiophenes.
• SpringerLink. (2024, August 8). Exploring Thiophene Derivatives: Synthesis Strategies and Biological Significance.
• Der Pharma Chemica. (n.d.). Synthesis, properties and biological activity of thiophene: A review.
• Semantic Scholar. (n.d.). synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities.
• MDPI. (2024, August 7). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies.
• RJPBCS. (2010, October-December). Synthesis and Biological Evaluation of Some Novel Substituted N-Benzylideneaniline Derivatives.

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